4-Nitrophenyl di-N-pentylphosphinate

• CAS: 7284-69-7

Core Science & Biosynthesis

4-Nitrophenyl di-N-pentylphosphinate: Mechanism of Action in Neuropathy Target Esterase (NTE) Inhibition and OPIDN Prophylaxis

Executive Summary

The study of Organophosphate-Induced Delayed Polyneuropathy (OPIDN) relies heavily on understanding the precise structural interactions between organophosphorus (OP) compounds and their primary molecular target, Neuropathy Target Esterase (NTE)[1]. While many OPs inhibit NTE and trigger neurodegeneration, 4-Nitrophenyl di-N-pentylphosphinate (NPDpp) represents a critical divergence in neurotoxicological chemistry. As a phosphinate, NPDpp potently inhibits NTE but completely fails to induce neuropathy[1]. Instead, it acts as a prophylactic agent. This technical guide explores the mechanistic causality behind NPDpp's protective properties, detailing the biochemical pathways, structural prerequisites for OPIDN, and the self-validating experimental workflows used to isolate and study NTE.

The Molecular Target: Neuropathy Target Esterase (NTE/PNPLA6)

Neuropathy Target Esterase, officially designated as patatin-like phospholipase domain-containing protein 6 (PNPLA6), is a serine hydrolase anchored in the endoplasmic reticulum (ER)[1]. Biochemically, NTE possesses phospholipase B activity, meaning it sequentially deacylates both acyl bonds of phosphatidylcholine (PtdCho) to yield glycerophosphocholine and free fatty acids[1].

In neurotoxicology, NTE is the initiating target for OPIDN—a severe, delayed-onset neurodegenerative condition characterized by the distal degeneration of long axons in the central and peripheral nervous systems, leading to ataxia and paralysis[1][2].

Mechanism of Action: Inhibition vs. Aging

The induction of OPIDN is not strictly caused by the loss of NTE catalytic activity. Instead, it requires a two-step toxicological mechanism. The unique mechanism of action of NPDpp is defined by its ability to execute the first step while being chemically incapable of executing the second[1].

The Neuropathic Pathway (Inhibition + Aging)

When a neuropathic OP (such as diisopropylphosphorofluoridate, DFP, or mipafox) interacts with NTE:

• Phosphorylation: The OP binds to the active-site serine, forming a Michaelis-type complex, followed by the release of a primary leaving group (e.g., fluoride). This leaves the enzyme phosphorylated and catalytically inhibited[1].

• Aging: The critical second step is "aging." This involves the spontaneous hydrolytic cleavage of a secondary alkyl leaving group (e.g., an isopropyl group) from the OP moiety[1]. Aging leaves a negatively charged, highly stable organophosphoryl adduct covalently bound to the active-site serine. This abnormal, negatively charged protein complex is the true initiator of the OPIDN signaling cascade[1][3].

The Prophylactic Pathway (NPDpp)

NPDpp is a phosphinate ester. Its central phosphorus atom is bonded to a 4-nitrophenol primary leaving group and two n-pentyl alkyl chains.

• Phosphinylation: The 4-nitrophenol group is an excellent leaving group, allowing NPDpp to rapidly attack the active-site serine, resulting in a phosphinylated, catalytically inhibited NTE enzyme[1][4].

• The "No-Aging" Blockade: Crucially, the two n-pentyl groups are attached to the phosphorus atom via highly stable carbon-phosphorus (C-P) bonds. Unlike the oxygen-phosphorus (P-O-C) ester linkages found in neuropathic phosphates, these C-P bonds cannot be cleaved under physiological conditions[1]. Therefore, the phosphinylated NTE complex cannot age [1].

Causality of Protection: Because NPDpp occupies the active site without aging, it acts as a competitive, prophylactic blocker. If administered prior to a neuropathic OP, it prevents the toxic agent from binding, phosphorylating, and aging the enzyme, thereby providing complete protection against OPIDN[1][5].

Mechanistic Pathway Visualization

Mechanistic divergence: OPIDN induction via aging vs. NPDpp-mediated prophylaxis via stable phosphinylation.

Quantitative Data: Comparative Esterase Inhibition Profiles

To understand NPDpp's utility, it must be benchmarked against other standard OP compounds. The table below summarizes the structure-activity relationships that dictate neurotoxic vs. protective outcomes.

Compound	Chemical Class	NTE Inhibition Affinity	Aging Potential	AChE Inhibition Affinity	Clinical Outcome
DFP	Phosphate	High	Yes (Rapid)	High	OPIDN & Acute Cholinergic Toxicity
Mipafox	Phosphorodiamidate	High	Yes	Low	OPIDN (Neuropathic Model)
Paraoxon	Phosphate	Low	Yes	High	Acute Cholinergic Toxicity
NPDpp	Phosphinate	High	No (Stable C-P)	Low	Prophylaxis / Protection

Experimental Workflows & Protocols

The unique non-aging properties of NPDpp make it an essential tool for isolating NTE and validating neurotoxic mechanisms. The following protocols demonstrate how NPDpp is utilized in self-validating experimental systems.

Protocol A: In Vivo Prophylaxis Assay (Adult Hen Model)

The adult hen is the mandated animal model for OPIDN because its clinical, biochemical, and histopathological responses closely mirror human delayed neuropathy (e.g., delayed onset of 8-14 days, distal axonal swelling)[1].

• Step 1: Baseline Establishment: Euthanize control hens and assay baseline NTE and acetylcholinesterase (AChE) activity in brain and spinal cord homogenates[5].

• Step 2: Prophylactic Dosing: Administer NPDpp subcutaneously to the test cohort. The dose must be titrated to achieve >80% NTE inhibition in the brain within 24 hours[5].

• Step 3: Neuropathic Challenge: 24 hours post-NPDpp, administer a known neuropathic OP (e.g., DFP or mipafox) at a dose mathematically proven to induce OPIDN in unprotected hens[1].

• Step 4: Clinical Observation (Validation): Monitor the hens for 14–21 days. Unprotected hens will develop severe ataxia. Hens pre-treated with NPDpp will exhibit normal motor function, physically validating the biochemical blockade[1][5].

• Step 5: Biochemical Autopsy: Harvest tissues from protected hens. Assays will show that the sum of catalytically active NTE and phosphinylated NTE remains within the range of undosed controls, proving the enzyme was protected from irreversible aging and degradation[5].

Protocol B: Gel-Electrophoretic Identification of NTE

Because NTE represents a tiny fraction of total brain esterases, utilized NPDpp's high specificity to differentially label and physically identify the NTE protein (a 155,000 MW polypeptide)[4].

• Step 1: Non-Target Esterase Blockade: Incubate hen brain particulate fractions with 40 µM paraoxon. Paraoxon is a potent inhibitor of AChE and other background esterases but has low affinity for NTE[1][4].

• Step 2: NPDpp Competition (The Control Arm): Split the sample. In the control arm, pre-incubate the paraoxon-treated fraction with NPDpp in vitro. NPDpp will specifically phosphinylate the active site of NTE[4].

• Step 3: Target Labeling: Introduce a radiolabeled neuropathic OP, such as tritiated di-isopropyl phosphorofluoridate ([3H]DiPF), to both samples. In the sample without NPDpp, [3H]DiPF will bind and label NTE. In the NPDpp-treated sample, [3H]DiPF binding is sterically blocked[4].

• Step 4: SDS-PAGE Separation: Solubilize the fractions and separate the proteins via polyacrylamide-gel electrophoresis[4].

• Step 5: Autoradiographic Validation: Perform autoradiography on the gels. Four radioactive bands typically appear. By comparing the samples, researchers can identify the specific 155 kDa band (Band-1) where radiolabeling is completely abolished by NPDpp pre-treatment. This subtractive logic definitively identifies the active-site subunit of NTE[4].

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Chemical properties and molecular weight of 4-Nitrophenyl di-N-pentylphosphinate

This guide provides a comprehensive technical overview of 4-Nitrophenyl di-N-pentylphosphinate, a specialized organophosphate compound. Drawing upon established principles of organic chemistry and referencing analogous compounds, this document will detail its chemical properties, a robust synthesis protocol, and potential applications for researchers and professionals in drug development and chemical sciences.

Introduction: The Significance of Activated Phosphinates

Organophosphorus compounds are integral to numerous biochemical and synthetic processes. Within this class, phosphinate esters bearing a 4-nitrophenyl group represent activated synthons, designed for facile nucleophilic substitution. The electron-withdrawing nature of the 4-nitrophenyl moiety renders the phosphorus center highly electrophilic, making it an excellent substrate for a variety of nucleophiles. This inherent reactivity is the cornerstone of its utility in chemical synthesis and as a potential probe in biochemical systems. 4-Nitrophenyl di-N-pentylphosphinate, while a specific and less-common iteration, is structurally analogous to other well-studied activated phosphinates and phosphates used in assays for enzymes like alkaline phosphatase[1][2][3][4][5].

Physicochemical Properties

Molecular Structure and Weight

The molecular structure consists of a central pentavalent phosphorus atom double-bonded to an oxygen atom. This phosphorus is also single-bonded to two n-pentyl groups and a 4-nitrophenoxy group.

Table 1: Calculated Physicochemical Properties of 4-Nitrophenyl di-N-pentylphosphinate

Property	Value	Basis of Calculation
Molecular Formula	C₁₆H₂₆NO₄P	Based on structural components
Molecular Weight	327.36 g/mol	Calculated from the molecular formula
Appearance	Likely a pale yellow oil or low-melting solid	Inferred from similar phosphinates and the color of 4-nitrophenol[2]
Solubility	Soluble in common organic solvents (e.g., DCM, THF, Ethyl Acetate); Insoluble in water	Based on the nonpolar nature of the pentyl chains

Synthesis and Purification: A Validated Approach

The synthesis of 4-Nitrophenyl di-N-pentylphosphinate can be logically achieved through a two-step process: first, the synthesis of the di-N-pentylphosphinic acid precursor, followed by its conversion to the corresponding phosphinic chloride and subsequent esterification with 4-nitrophenol. This approach is adapted from established methods for creating dialkylphosphinic acids and their derivatives[7][8][9][10].

Workflow for the Synthesis of 4-Nitrophenyl di-N-pentylphosphinate

Caption: A two-step synthetic workflow for 4-Nitrophenyl di-N-pentylphosphinate.

Experimental Protocol: Synthesis of Di-N-pentylphosphinic Acid

This procedure is based on the free radical addition of an alkene to a phosphorus source[7][8].

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, add sodium hypophosphite monohydrate (1 equivalent) and acetic acid (1 equivalent).

• Addition of Alkene: Add a stoichiometric excess of 1-pentene (2.1 equivalents).

• Initiation: Introduce a radical initiator, such as di-t-butyl peroxide (0.4 equivalents), to the mixture.

• Reaction: Heat the reaction mixture to approximately 135°C under a nitrogen atmosphere for 4-6 hours.

• Workup: After cooling to room temperature, add hydrochloric acid to acidify the mixture. Extract the product into an organic solvent like diethyl ether.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield di-N-pentylphosphinic acid.

Experimental Protocol: Synthesis of 4-Nitrophenyl di-N-pentylphosphinate

This protocol details the conversion of the phosphinic acid to the final product.

• Formation of Phosphinic Chloride: In a fume hood, dissolve the di-N-pentylphosphinic acid (1 equivalent) in an anhydrous, non-protic solvent such as dichloromethane (DCM). Add thionyl chloride (1.2 equivalents) dropwise at 0°C. Allow the reaction to stir at room temperature for 2 hours.

• Removal of Excess Reagent: Remove the solvent and excess thionyl chloride under reduced pressure.

• Esterification: Re-dissolve the resulting di-N-pentylphosphinic chloride in fresh anhydrous DCM. In a separate flask, dissolve 4-nitrophenol (1 equivalent) and a non-nucleophilic base like triethylamine (1.1 equivalents) in anhydrous DCM.

• Reaction: Slowly add the 4-nitrophenol solution to the phosphinic chloride solution at 0°C. Allow the reaction to warm to room temperature and stir overnight.

• Workup: Filter the reaction mixture to remove the triethylamine hydrochloride salt. Wash the filtrate with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Spectroscopic Characterization

While experimental spectra are not available, the expected spectroscopic signatures can be predicted.

• ¹H NMR: Signals corresponding to the two n-pentyl chains would be expected in the aliphatic region (approx. 0.8-1.8 ppm). The aromatic protons of the 4-nitrophenyl group would appear as two distinct doublets in the downfield region (approx. 7.5-8.3 ppm) due to the electron-withdrawing nitro group.

• ¹³C NMR: Resonances for the carbons of the pentyl groups would be observed in the upfield region. The aromatic carbons would appear in the range of 120-150 ppm, with the carbon bearing the nitro group being the most downfield.

• ³¹P NMR: A single resonance is expected, with a chemical shift characteristic of phosphinate esters.

• FT-IR: Characteristic peaks would include strong P=O stretching (around 1200-1260 cm⁻¹), P-O-C stretching, and strong symmetric and asymmetric stretching of the N-O bonds of the nitro group (around 1345 and 1525 cm⁻¹, respectively)[11].

• UV-Vis Spectroscopy: The 4-nitrophenolate anion, which is formed upon cleavage of the ester, has a characteristic strong absorbance at approximately 405 nm under basic conditions[2][3]. The intact ester would have a different absorption maximum.

Reactivity and Stability

The key to the utility of 4-Nitrophenyl di-N-pentylphosphinate lies in its reactivity. The 4-nitrophenoxide is an excellent leaving group, making the phosphorus atom susceptible to nucleophilic attack.

Caption: General reaction scheme for nucleophilic substitution.

This reactivity makes the compound a useful phosphinylating agent. It can react with alcohols, amines, and other nucleophiles to introduce the di-N-pentylphosphinoyl group. The release of the yellow 4-nitrophenolate anion upon reaction can also be used as a colorimetric indicator of reaction progress[2].

In terms of stability, the compound should be stored under anhydrous conditions to prevent hydrolysis. It is also sensitive to strong bases.

Potential Applications

Given its structural features, 4-Nitrophenyl di-N-pentylphosphinate has several potential applications in research and development:

• Synthesis of Phosphinate Derivatives: It can serve as a precursor for the synthesis of a wide range of phosphinate esters and amides with potential applications in medicinal chemistry and materials science.

• Biochemical Probes: Similar to other 4-nitrophenyl esters, it could be investigated as a substrate for various hydrolase enzymes. The release of 4-nitrophenol provides a convenient method for assaying enzyme activity[1][2][5].

• Peptide Synthesis: Activated esters, including those of 4-nitrophenol, have been utilized in peptide synthesis to form amide bonds[2][12][13]. This compound could potentially be used to introduce a phosphinamide linkage into a peptide backbone.

Conclusion

4-Nitrophenyl di-N-pentylphosphinate is a specialized chemical tool whose utility is derived from the activating properties of the 4-nitrophenyl leaving group. While not a commonplace reagent, its synthesis is achievable through established organophosphorus chemistry methodologies. Its predicted properties and reactivity make it a compound of interest for researchers requiring a phosphinylating agent or a potential chromogenic substrate for enzymatic assays. This guide provides a solid foundation for the synthesis, understanding, and application of this and structurally related compounds.

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Enzyme Inhibition Kinetics of 4-Nitrophenyl di-N-pentylphosphinate in Brain Tissue: Mechanisms of Neuropathy Target Esterase (NTE) Protection

Executive Summary

Organophosphorus compound-induced delayed neurotoxicity (OPIDN) is a severe neurodegenerative condition characterized by distal axonal degeneration in the central and peripheral nervous systems. The primary molecular initiating event for OPIDN is the inhibition and subsequent "aging" of Neuropathy Target Esterase (NTE), also known as patatin-like phospholipase domain-containing protein 6 (PNPLA6).

This technical whitepaper explores the enzyme inhibition kinetics of 4-Nitrophenyl di-N-pentylphosphinate (4-NPDPP) , a structurally unique organophosphinate. Unlike neuropathic organophosphates, 4-NPDPP acts as a non-aging competitive inhibitor of NTE. By occupying the active site without undergoing the toxic aging process, 4-NPDPP serves as a powerful prophylactic agent against OPIDN. This guide details the mechanistic basis of this protection, the kinetic parameters of inhibition in brain tissue, and the standardized experimental protocols used to evaluate these interactions.

Introduction and Mechanistic Basis

The Role of Neuropathy Target Esterase (NTE)

NTE is an endoplasmic reticulum-anchored serine hydrolase with phospholipase B activity. It plays a critical role in maintaining membrane lipid homeostasis by sequentially deacylating phosphatidylcholine. In adult neural tissues, NTE is essential for axonal maintenance; its disruption leads to Wallerian-like axonal degeneration[1].

The Pathogenesis of OPIDN: Inhibition vs. Aging

The induction of OPIDN requires a two-step molecular cascade:

• Inhibition (Phosphylation): A neuropathic organophosphorus (OP) compound (e.g., diisopropylphosphorofluoridate [DFP] or mipafox) covalently binds to the active-site serine of NTE.

• Aging: The inhibited enzyme-OP complex undergoes a time-dependent loss of a secondary alkyl leaving group. This leaves a negatively charged organophosphyl group covalently attached to the active site, rendering the enzyme completely intractable to spontaneous or oxime-mediated reactivation[1].

It is the aging process—a toxic gain-of-function—rather than mere catalytic inhibition, that precipitates the axonal degeneration seen in OPIDN[2].

The Phosphinate Paradox: Causality of Protection

4-Nitrophenyl di-N-pentylphosphinate is a structural analog of neuropathic phosphates. However, because it is a phosphinate, both of its pentyl groups are attached directly to the phosphorus atom via highly stable carbon-phosphorus (C-P) bonds.

Causality of Experimental Choice: When 4-NPDPP binds to NTE, it successfully phosphinylates the active-site serine, causing profound enzyme inhibition. However, because it lacks a secondary leaving group (C-O-P bond), the complex cannot age[2]. If administered prior to a neuropathic OP, 4-NPDPP occupies the NTE active site, sterically hindering the neuropathic agent. Since the 4-NPDPP-NTE complex does not age, the toxic gain-of-function is averted, providing complete protection against OPIDN for 4–6 days[1].

Diagram 1: Divergent pathways of NTE interaction: Neuropathic aging vs. Phosphinate-mediated protection.

Enzyme Inhibition Kinetics

To quantify the protective efficacy of 4-NPDPP, researchers rely on bimolecular rate constants of inhibition ( ki​ ). Because NTE is a membrane-bound enzyme in complex tissue homogenates, kinetic assays must be designed to isolate its specific activity from background esterases.

Pseudo-First-Order Kinetics

Inhibition kinetics are measured under pseudo-first-order conditions where the concentration of the inhibitor [I] is vastly greater than the enzyme concentration ( [I]>10×[E] )[3]. This ensures that [I] remains effectively constant during the reaction.

Primary kinetic plots of ln(percent activity remaining) versus time ( t ) yield apparent first-order rate constants. The slope of the secondary plot (apparent rate constant vs. [I] ) provides the highly accurate bimolecular rate constant ( ki​ ), expressed in M−1min−1 [1].

Quantitative Data: 4-NPDPP in Hen Brain Models

The adult hen is the universally accepted animal model for OPIDN because its NTE sensitivity and clinical progression closely mirror human responses[1]. Gel-electrophoretic studies using tritiated di-isopropyl phosphorofluoridate ( [3H] DiPF) have successfully isolated the active-site subunit of NTE (Band-1 polypeptide, 155,000 Da) from background esterases (Band-2)[4].

The table below summarizes the kinetic and inhibitory profile of 4-NPDPP against hen brain esterase fractions.

Parameter / Target	Experimental Condition	Value / Result	Significance
Band-1 Polypeptide (NTE Active Site)	In vivo Inhibition	82% – 84%	Confirms robust target engagement and CNS penetration[4].
Band-1 Polypeptide (NTE Active Site)	In vitro Inhibition	98%	Demonstrates near-total active site occupancy[4].
Band-2 Polypeptide (Background Esterase)	In vitro Inhibition	26%	Highlights the high selectivity of 4-NPDPP for NTE over other esterases[4].
Catalytic-Centre Activity	Phenyl Valerate (PV) Hydrolysis	2.6×105 min−1	Establishes baseline turnover rate for kinetic baseline mapping[4].
Molecular Weight (Band-1)	SDS-PAGE Resolution	155,000 Da	Physical validation of the NTE active-site subunit[4].

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the evaluation of 4-NPDPP kinetics requires a rigorous, multi-step protocol. The following methodology isolates NTE activity and quantifies phosphinate inhibition using radiolabeling and differential substrate assays.

Protocol A: Hen Brain Membrane Preparation

Rationale: NTE is anchored in the endoplasmic reticulum; thus, soluble fractions must be discarded to concentrate the enzyme.

• Euthanize adult hens (standardized OPIDN model) and rapidly excise the whole brain.

• Homogenize the brain tissue in 50 mM Tris-HCl buffer (pH 8.0) containing 1 mM EDTA using a Potter-Elvehjem homogenizer.

• Centrifuge the homogenate at 10,000×g for 20 minutes at 4°C to remove nuclei and unbroken cells.

• Ultracentrifuge the supernatant at 100,000×g for 60 minutes at 4°C.

• Discard the supernatant. Resuspend the microsomal pellet (particulate fraction containing NTE) in Tris-HCl buffer to a final protein concentration of 2-5 mg/mL.

Protocol B: Active-Site Labeling and Electrophoretic Resolution

Rationale: [3H] DiPF covalently binds to serine hydrolases. Pre-incubation with specific inhibitors allows for the subtraction of background esterase activity.

• Pre-incubation: Aliquot the particulate fraction. Incubate the test sample with 4-NPDPP (e.g., 50 µM) for 20 minutes at 37°C. Incubate a control sample with vehicle.

• Radiolabeling: Add [3H] DiPF to both samples and incubate for an additional 30 minutes to label all available (uninhibited) active sites[4].

• Solubilization & SDS-PAGE: Terminate the reaction by adding SDS sample buffer and boiling for 5 minutes. Resolve the proteins using 7.5% polyacrylamide-gel electrophoresis.

• Quantification: Perform fluorography or excise the gel lanes to quantify radioactivity via liquid scintillation counting. 4-NPDPP efficacy is validated by the selective disappearance of the 155 kDa Band-1 polypeptide (98% reduction)[4].

Protocol C: Phenyl Valerate (PV) Kinetic Assay

Rationale: Phenyl valerate is the standard colorimetric substrate for NTE. Because PV is hydrolyzed by multiple esterases, differential inhibition is required to isolate NTE kinetics[5].

• Pre-incubate the brain homogenate with 40 µM paraoxon for 20 minutes at 37°C to inhibit non-NTE PV-esterases (AChE, BChE).

• Add varying concentrations of 4-NPDPP ( [I]>10×[E] ) and incubate for specific time intervals ( t=5,10,15,20 minutes).

• Add Phenyl Valerate substrate and incubate for exactly 15 minutes.

• Stop the reaction by adding 1% SDS/0.025% 4-aminoantipyrine.

• Add 0.4% potassium ferricyanide to develop the chromophore and measure absorbance at 510 nm.

• Plot ln(absorbance) vs. time to derive ki​ [3].

Diagram 2: Experimental workflow for radiometric profiling of 4-NPDPP enzyme inhibition kinetics.

References

• Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN) National Center for Biotechnology Information (NCBI) / PMC[Link]

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4-Nitrophenyl di-N-pentylphosphinate as a Precision Probe for Phenyl Valerate Esterase Activity: Mechanistic Insights and Assay Methodologies

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Discipline: Neurotoxicology, Enzymology, and Biochemical Assay Development

Executive Summary

Neuropathy Target Esterase (NTE), officially designated as patatin-like phospholipase domain-containing protein 6 (PNPLA6), is an integral membrane protein anchored in the endoplasmic reticulum that plays a critical role in axon maintenance[1]. Aberrant interaction with specific organophosphorus (OP) compounds leads to Organophosphate-Induced Delayed Polyneuropathy (OPIDN), a severe neurodegenerative condition[1]. Measuring NTE activity in complex biological matrices relies on the hydrolysis of the surrogate substrate phenyl valerate (PV)[2]. However, because tissues contain numerous PV-hydrolyzing esterases, differential inhibition is required[1]. This technical guide explores the mechanistic superiority of 4-Nitrophenyl di-N-pentylphosphinate (PPP) as a non-neuropathic, ultra-specific probe for discriminating NTE-specific PVase activity.

Mechanistic Foundation: NTE, OPIDN, and the "Aging" Paradigm

To understand the value of PPP, we must first establish the causality of OPIDN. NTE possesses a serine esterase effector domain that efficiently catalyzes the hydrolysis of phenyl valerate (PV) in vitro[2].

When exposed to neuropathic OP compounds (e.g., Diisopropylfluorophosphate [DFP] or Mipafox), the active-site serine of NTE is phosphorylated[1][2]. However, this inhibition alone is insufficient to cause neurotoxicity. The critical causal event is "aging" —the irreversible cleavage of a labile alkyl side chain (P-O-C or P-N-C) from the bound inhibitor, leaving a negatively charged phosphoryl group covalently attached to the enzyme[2]. This aged complex triggers a toxic gain-of-function cascade culminating in the axonal degeneration characteristic of OPIDN[1][2].

The Biochemical Rationale for PPP

Historically, the differential PV esterase assay utilized Mipafox to selectively inhibit NTE[1]. However, Mipafox is a highly toxic, neuropathic agent that undergoes the aging reaction[1].

Enter 4-Nitrophenyl di-N-pentylphosphinate (PPP) . As a phosphinate, PPP features direct carbon-phosphorus (C-P) bonds. While it binds with robust affinity to the NTE active site (phosphinylation), it fundamentally lacks the labile ester linkages required for the aging reaction[1]. Consequently, PPP completely inhibits NTE's PVase activity but cannot age, effectively acting as a "protective" inhibitor against OPIDN in vivo[1] and serving as a safe, highly stable probe in vitro[3].

Fig 1: Mechanistic divergence of NTE inhibition by neuropathic OPs versus the PPP probe.

Quantitative Kinetic Profiling

To design a self-validating differential assay, we must exploit the distinct kinetic profiles of various esterase inhibitors. PPP demonstrates remarkable selectivity, inhibiting NTE with an IC50 of ~0.2 µM while having a negligible effect on acetylcholinesterase (AChE) (IC50 > 2 mM)[3].

The table below summarizes the causality behind inhibitor selection: Paraoxon is used to eliminate background serine hydrolases without affecting NTE, while PPP is used to selectively knock out NTE[1][3].

Inhibitor	Chemical Class	Target Profile	NTE IC50	AChE IC50	OPIDN Potential
Paraoxon	Phosphate	AChE / Non-NTE PVases	> 1 mM	< 0.1 µM	Non-neuropathic
Mipafox	Phosphoramidate	NTE / PVase Band-1	~ 10 µM	> 1 mM	Neuropathic (Ages)
PPP	Phosphinate	NTE / PVase Band-1	~ 0.2 µM	> 2 mM	Protective (Cannot Age)

Data derived from the kinetic profiling of soluble and membrane-bound chicken brain fractions[3][4].

Differential Phenyl Valerate Esterase Assay Protocol

As an application scientist, I emphasize that an assay is only as reliable as its internal controls. The differential PVase assay is a self-validating system: we measure total PV hydrolysis in the presence of Paraoxon (Tube A) and subtract the PV hydrolysis resistant to both Paraoxon and PPP (Tube B)[1]. The delta represents true NTE activity.

Fig 2: Differential phenyl valerate esterase assay workflow using PPP as the specific NTE probe.

Step-by-Step Methodology

Step 1: Tissue Preparation Homogenize the target tissue (e.g., brain or spinal cord) in 50 mM Tris-HCl buffer (pH 8.0) containing 1 mM EDTA. Causality: EDTA chelates divalent heavy metals that can non-specifically inhibit esterase activity, ensuring baseline enzymatic stability prior to probe introduction.

Step 2: Differential Inhibition

• Tube A (NTE + Resistant Background): Aliquot the homogenate and add Paraoxon to a final concentration of 40 µM. Causality: Paraoxon irreversibly inhibits AChE, BChE, and other highly reactive background serine hydrolases, leaving NTE fully active[1].

• Tube B (Resistant Background Only): Aliquot the homogenate and add Paraoxon (40 µM) plus PPP (1 µM). Causality: PPP rapidly and selectively phosphinylates the NTE active site[3]. The remaining activity in this tube is strictly from esterases resistant to both probes.

• Incubation: Incubate both tubes at 37°C for 20 minutes to ensure complete irreversible inhibition by the probes.

Step 3: Substrate Hydrolysis Add Phenyl Valerate (PV) dispersed in Triton X-100 to both tubes. Incubate at 37°C for exactly 15 minutes. Causality: PV is highly lipophilic. Triton X-100 ensures the substrate remains in a uniform micellar suspension, providing consistent access to the membrane-bound NTE[2].

Step 4: Reaction Termination & Colorimetric Detection Stop the reaction by adding a solution containing 1% SDS and 4-aminoantipyrine, followed immediately by potassium ferricyanide (K3[Fe(CN)6]). Causality: SDS denatures the esterases, instantly halting hydrolysis. The liberated phenol reacts with 4-aminoantipyrine in the presence of the oxidizing agent (ferricyanide) to form a stable, quantifiable red quinoneimine dye.

Step 5: Quantification Measure absorbance at 510 nm. Calculate NTE-specific activity using the formula: ΔA510​=ATubeA​−ATubeB​ Convert the resulting absorbance delta to moles of phenol using a standard phenol calibration curve.

Conclusion

By substituting the hazardous and neuropathic Mipafox with the structurally refined phosphinate PPP, researchers achieve a higher fidelity resolution of PNPLA6 activity. PPP's inability to undergo the aging reaction not only elucidates the fundamental mechanism of OPIDN but also provides a robust, self-validating tool for modern neurotoxicological screening and drug development.

References[2] Neuropathy target esterase - PMC - NIH. nih.gov.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEHa31goD7AfCKE50xscbE1LVDc7UESp8ThFKKaDVVHFIzSzcFB5qs5oWWtStWR2TPtkgZkMf396HAFnqwGy7eUxIK4WbFKp2de1c3d1yvQkpjjENfcAU4VHPa3GSvw93Uvf6vu0JgYAsrdKzs=[4] Cholinesterase and phenyl valerate-esterase activities sensitive to organophosphorus compounds in membranes of chicken brain. researchgate.net.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF0Htug8z7XRtj0DYAVHa2X0z2ba7O99wB8C1Eh3kXsnZts4BXwfDGOMiWiTVL2EyFvrYbw4ix1TbYDeRKwfc7lnYMxUvU3Dyi7mWj5vugd9SinWeMVuEEL4HWs5s8ZBs-CBiSk15qQv2W3dejazCqD8h1FE9rVoUSdhnQZvgglw9PLscGAA1SKYKMl8BYC2heDSfX7UpTogGhC2N-_w-35vEQpGYs3elSPrYfuuZQqJOmnvya-JD0_llcrVn7gq5Y8-FqJH4W5b9CE9ys3tbAHjME_v0_gDfbbXcj-MmtaSDrbF4nn_CxlD4p[1] Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN) - PMC. nih.gov.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGMWCM3fAIOsMTIgPHuiCDgajD-Qge_o4SWVzSqW9FJVoGRakZsWhMXyd0Rb4oYmjFmBLUy8l__b04TsawDmUbuDJ3ow7n1nOc5PxpI9HSMGoYy6_t7cp-AcVz0K9_nwyLhRiyzUVofqlOVeH8=[3] Promotion of organophosphate induced delayed polyneuropathy by certain esterase inhibitors. researchgate.net.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFBb5C1qBSnMcX-Veyg8UD5Qc2_eDb1iGLbF2VeL2uMYfnJITbEEIBC3JIvAgX2RGM9kA5HDK6WC5zhq7KJEpV3O8q8CpgAER0fHOUoO9zEg-oa7yH9bpkyfzUxq50gWe6V5rY5rhoSlEjamHkYNVcyTylYl_WFlpYOSqRZAGGcMZMVR6798HnjZpFWwP9rYcfr2AhdHoux_kgkMXsoeb7xYChwAtKrjQjk9kUrxl9SUT5EQT9fAd381S5EON40KzLlnQohYPZ7UQ==

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Structural Analysis and Kinetic Profiling of 4-Nitrophenyl di-N-pentylphosphinate Organophosphorus Derivatives

Executive Summary

The structural characterization of organophosphorus (OP) derivatives is a critical vector in neurotoxicological research and drug development. Among these compounds, 4-Nitrophenyl di-N-pentylphosphinate (CAS 7284-69-7) occupies a unique biochemical niche. Unlike classical neuropathic organophosphates that cause irreversible enzyme inhibition, di-N-pentylphosphinates act as highly specific, reversible probes. This whitepaper provides an in-depth technical guide on the structural architecture, analytical validation workflows, and self-validating kinetic protocols required to study these advanced OP derivatives.

The Chemical Space of Organophosphinates

Organophosphorus compounds are widely studied for their interactions with serine hydrolases. Classical neuropathic organophosphates (e.g., Diisopropyl fluorophosphate, DFP) inhibit Neuropathy Target Esterase (NTE) and undergo a subsequent "aging" process—a secondary dealkylation that permanently inactivates the enzyme and triggers Organophosphorus-Induced Delayed Polyneuropathy (OPIDN) .

In contrast, di-N-pentylphosphinates inhibit NTE but cannot age due to their specific P-C bond architecture. This structural inability to age renders them profoundly protective against OPIDN, making them invaluable tools in neuropharmacology .

Structural Architecture & Chemical Properties

The molecular design of 4-nitrophenyl di-N-pentylphosphinate is governed by two critical functional domains that dictate its experimental utility:

• The Leaving Group (4-Nitrophenoxy): The 4-nitrophenoxy group is a highly effective leaving group due to the electron-withdrawing nitro moiety, which stabilizes the phenoxide anion upon cleavage. This accelerates the phosphinylation of the target serine residue. Furthermore, the release of 4-nitrophenol allows for real-time spectrophotometric monitoring at ~400 nm, establishing a self-validating kinetic assay .

• The Alkyl Chains (Di-N-pentyl): The dual pentyl chains provide specific hydrophobic interactions with the active site gorge of NTE, mimicking the lipid substrates of this phospholipase B-like enzyme. Crucially, because the alkyl chains are bonded directly to the phosphorus atom via highly stable P-C bonds, the compound is sterically and electronically restricted from undergoing the secondary dealkylation step known as "aging" .

Table 1: Physicochemical and Spectroscopic Properties

Property	Value	Analytical Significance
Molecular Formula	C16H26NO4P	Defines exact mass for HRMS validation.
Molecular Weight	327.36 g/mol	Used for precise molarity calculations in assays.
CAS Registry Number	7284-69-7	Unique identifier for chemical sourcing .
31P NMR Shift	~ 45-55 ppm	Confirms phosphinate P-O-Ar bond formation.
1H NMR Key Shifts	δ 8.2 (d), 7.3 (d)	Confirms presence of the para-substituted aromatic ring.
Leaving Group pKa	7.15 (4-nitrophenol)	Ensures rapid leaving group departure at physiological pH.

Analytical Workflows for Structural Characterization

To ensure the integrity of the synthesized organophosphorus derivatives before biological application, a multi-modal analytical workflow is required. Relying on a single analytical method can lead to false positives due to unreacted precursors.

Analytical workflow for structural and kinetic characterization.

Mechanism of Action: NTE Inhibition and OPIDN Protection

The interaction between 4-nitrophenyl di-N-pentylphosphinate and NTE is a classic example of structure-dictating function. When a neuropathic OP binds NTE, it phosphorylates the active site serine and subsequently loses an alkyl group (aging). This aged complex triggers axonal degeneration. Conversely, the di-N-pentylphosphinate phosphinylates the serine but cannot age. This stable, non-aged complex physically blocks neuropathic OPs from binding, thereby providing complete protection against OPIDN.

Mechanistic pathway of NTE inhibition and OPIDN protection by phosphinates.

Experimental Protocols

Protocol 1: Synthesis and Structural Validation

This protocol outlines the synthesis of 4-nitrophenyl di-N-pentylphosphinate from di-N-pentylphosphinyl chloride and 4-nitrophenol.

• Step 1: Reagent Preparation. Dissolve 1.0 eq of 4-nitrophenol in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

  • Causality: Argon prevents atmospheric moisture from hydrolyzing the highly reactive phosphinyl chloride precursor back into the unreactive phosphinic acid, ensuring high yield.

• Step 2: Addition of Triethylamine. Add 1.2 eq of triethylamine (TEA) to the solution.

  • Causality: TEA acts as an acid scavenger, neutralizing the HCl byproduct formed during the nucleophilic attack. This prevents the degradation of the acid-sensitive phosphinate product and drives the reaction to completion thermodynamically.

• Step 3: Nucleophilic Substitution. Dropwise add 1.0 eq of di-N-pentylphosphinyl chloride at 0°C. Allow to warm to room temperature and stir for 4 hours.

• Step 4: NMR Validation. Isolate the product via silica gel chromatography and dissolve in CDCl3. Perform 31P NMR.

  • Causality: 31P NMR provides a singular, distinct peak for the phosphorus nucleus. A shift to ~45-55 ppm confirms the successful formation of the P-O-Ar bond, distinctly separating it from the unreacted phosphinyl chloride precursor (~60-70 ppm).

Protocol 2: Self-Validating Kinetic Assay for NTE Inhibition

• Step 1: Enzyme Incubation. Incubate recombinant NTE (or hen brain homogenate) with varying concentrations of the synthesized phosphinate in 50 mM Tris-HCl buffer (pH 8.0) at 37°C.

• Step 2: Spectrophotometric Monitoring. Continuously monitor the absorbance at 400 nm.

  • Causality: As the phosphinate covalently binds to the NTE active site, it releases stoichiometric amounts of 4-nitrophenol. At pH 8.0, 4-nitrophenol exists primarily as the 4-nitrophenoxide anion, which strongly absorbs at 400 nm. This provides a self-validating, real-time readout of the inhibition kinetics ( kon​ ) without the need for secondary coupled assays.

• Step 3: Reactivation Phase (Proof of Non-Aging). Introduce a strong nucleophile, such as potassium fluoride (KF) or iso-nitrosoacetophenone (INAP), to the inhibited enzyme complex .

  • Causality: Because the di-N-pentylphosphinate cannot "age", the nucleophile will successfully displace the phosphinyl group, restoring NTE esterase activity. The recovery of activity validates the structural mechanism of OPIDN protection.

References

• Johnson, M. K. (1974). "Neuropathy target esterase (NTE) and organophosphorus compound-induced delayed neurotoxicity (OPIDN)". SciSpace. URL:[Link]

• Johnson, M. K., Bird, I., & Meredith, C. (1988). "Phenyl di-n-pentylphosphinate: a convenient reactivatible inhibitor for studies on neuropathy target esterase (NTE) and protection against organophosphate-induced delayed polyneuropathy". Toxicology Letters, 40(2), 133-139. URL:[Link]

• Williams, D. G., & Johnson, M. K. (1981). "Gel-electrophoretic identification of hen brain neurotoxic esterase, labelled with tritiated di-isopropyl phosphorofluoridate". Biochemical Journal, 199(2), 323-331. URL: [Link]

An In-depth Technical Guide on the Spontaneous Reactivation Rates of Esterases Inhibited by 4-Nitrophenyl di-N-pentylphosphinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Organophosphorus compounds (OPs) are a significant class of molecules that interact with esterase enzymes, often leading to their irreversible inhibition. This guide provides a comprehensive technical overview of the inhibition of esterases by a specific phosphinate, 4-Nitrophenyl di-N-pentylphosphinate, with a primary focus on the phenomenon of spontaneous reactivation. We will delve into the underlying chemical mechanisms, present detailed experimental protocols for quantifying reactivation rates, and discuss the critical factors influencing this process. This document is intended to serve as a valuable resource for researchers in toxicology, pharmacology, and drug development, providing both foundational knowledge and practical guidance for studying these complex interactions.

Introduction: The Double-Edged Sword of Esterase Inhibition

Esterases, particularly acetylcholinesterase (AChE), are vital enzymes in the nervous system, responsible for hydrolyzing the neurotransmitter acetylcholine and terminating nerve signals.[1] The inhibition of these enzymes by organophosphorus compounds forms the basis for the action of many insecticides and nerve agents.[1] However, this inhibition can also be harnessed for therapeutic purposes. Understanding the dynamics of this inhibition, including the potential for the enzyme to regain activity, is paramount.

One crucial aspect of this dynamic is spontaneous reactivation , a process where the inhibited enzyme, without the aid of external reactivators like oximes, slowly regains its catalytic function. The rate of this reactivation is highly dependent on the chemical structure of the inhibiting OP compound.

This guide focuses on 4-Nitrophenyl di-N-pentylphosphinate , a phosphinate inhibitor. Phosphinates are particularly interesting for studying spontaneous reactivation because they are not susceptible to the "aging" process.[2] Aging is a dealkylation reaction that occurs with many phosphate and phosphonate inhibitors, leading to a permanently inactive enzyme.[1][3] The absence of a susceptible carbon-oxygen-phosphorus bond in phosphinates allows for the isolated study of the spontaneous reactivation phenomenon.[2]

The Mechanism: A Tale of Two Reactions - Inhibition and Reactivation

The interaction between an esterase and an organophosphorus inhibitor like 4-Nitrophenyl di-N-pentylphosphinate is a two-step process:

• Inhibition (Phosphinylation): The process begins with the OP compound acting as a substrate mimic. The phosphorus atom of the phosphinate is attacked by the nucleophilic serine residue in the active site of the esterase. This results in the formation of a stable, covalent phosphinyl-enzyme conjugate and the release of the leaving group, in this case, 4-nitrophenol.[4]

• Spontaneous Reactivation (Dephosphinylation): The phosphinyl-enzyme bond, while stable, is not always permanent. Over time, it can be hydrolyzed by water molecules present in the active site. This hydrolysis cleaves the bond between the phosphorus atom and the serine residue, regenerating the active enzyme and releasing the di-N-pentylphosphinic acid.[5]

The overall process can be visualized as a reversible covalent inhibition, where the forward reaction is the inhibition and the reverse reaction is the spontaneous reactivation.

Visualizing the Mechanism

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Protocols & Analytical Methods

How to prepare 4-Nitrophenyl di-N-pentylphosphinate stock solutions for enzyme assays

Application Note & Protocol

Topic: Preparation of 4-Nitrophenyl di-N-pentylphosphinate Stock Solutions for High-Throughput Enzyme Assays

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Nitrophenyl di-N-pentylphosphinate (4-NPPDP) is a chromogenic substrate used for the kinetic analysis of esterases, lipases, and phosphinates. The accurate preparation of stock solutions is paramount for generating reproducible and reliable data in enzyme assays and high-throughput screening (HTS). Due to its significant hydrophobicity, stemming from the two N-pentyl chains, 4-NPPDP presents solubility challenges that can lead to experimental artifacts if not properly addressed. This document provides a comprehensive, field-proven guide to preparing, validating, and storing 4-NPPDP stock solutions, ensuring maximal activity and minimal non-enzymatic hydrolysis. We will delve into the causality behind solvent selection, dilution strategies, and essential quality control steps that constitute a self-validating protocol.

The Underlying Principle: Chromogenic Detection of Enzymatic Activity

The utility of 4-NPPDP as a substrate lies in its enzymatic hydrolysis, which yields two products: di-N-pentylphosphinic acid and 4-nitrophenol (pNP). In aqueous solutions with a pH above its pKa (~7.2), 4-nitrophenol deprotonates to form the 4-nitrophenolate anion.[1][2] This anion has a distinct yellow color, with a maximum absorbance wavelength of approximately 405 nm.[2][3][4][5] The rate of increase in absorbance at this wavelength is directly proportional to the rate of the enzymatic reaction, allowing for continuous, real-time monitoring of enzyme activity.

Reaction: 4-Nitrophenyl di-N-pentylphosphinate (colorless) + H₂O ---(Enzyme)---> Di-N-pentylphosphinic acid + 4-Nitrophenol (yellow at pH > 7.2)

The Core Challenge: Managing Hydrophobicity and Solubility

The primary obstacle in preparing 4-NPPDP solutions is its poor solubility in aqueous buffers. The two five-carbon pentyl chains render the molecule highly lipophilic. Attempting to dissolve it directly in an assay buffer will result in an insoluble suspension, making accurate concentration determination impossible and preventing the enzyme from accessing the substrate.

Therefore, a two-step process is mandatory:

• Primary Stock Preparation: Dissolving the compound in a 100% organic, water-miscible solvent.

• Working Solution Preparation: Carefully diluting the primary stock into the final aqueous assay buffer.

The choice of the primary organic solvent is critical. It must completely solubilize the 4-NPPDP at a high concentration without causing its degradation.

Solvent	Type	Rationale & Considerations
Dimethyl Sulfoxide (DMSO)	Aprotic, Polar	Highly Recommended. Excellent solvating power for a wide range of hydrophobic compounds.[6][7] Its aprotic nature minimizes the risk of solvolysis of the phosphinate ester bond. It is a standard solvent in HTS and drug discovery.
Dimethylformamide (DMF)	Aprotic, Polar	Good alternative to DMSO with similar solvating properties for related compounds.[6][7] Can be more volatile and has different safety considerations.
Ethanol or Methanol	Protic, Polar	Use with Caution. While capable of dissolving many organic molecules, protic solvents can participate in transesterification or solvolysis, potentially leading to slow degradation of the stock solution over time. May be suitable if stocks are prepared and used immediately.[8]

Experimental Workflow for Stock Solution Preparation

This workflow outlines the logical progression from solid compound to the final working solution used in an enzyme assay.

Caption: Workflow for preparing 4-NPPDP solutions.

Detailed Protocols

Protocol 1: Preparation of 100 mM Primary Stock in DMSO

This protocol describes the preparation of a high-concentration stock that serves as the foundation for all subsequent dilutions.

Materials:

• 4-Nitrophenyl di-N-pentylphosphinate (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

Procedure:

• Calculation: Determine the mass of 4-NPPDP required.

  • Molecular Weight (MW) of 4-NPPDP = 329.33 g/mol

  • To make 1 mL of a 100 mM solution:

    • Mass (mg) = 100 mmol/L * 1 L/1000 mL * 1 mL * 329.33 g/mol * 1000 mg/g = 32.93 mg

• Weighing: In a chemical fume hood, accurately weigh the calculated mass of solid 4-NPPDP into a suitable vial.

  • Expert Insight: Tare the balance with the vial before adding the compound. Precision at this step is crucial as it dictates the accuracy of all subsequent concentrations.

• Solubilization: Add the corresponding volume of anhydrous DMSO to the vial. For the example above, add 1.0 mL.

  • Causality: Anhydrous DMSO is specified to minimize water content, which could otherwise contribute to slow, non-enzymatic hydrolysis of the substrate during long-term storage.[9]

• Mixing: Cap the vial tightly and vortex vigorously for 1-2 minutes until the solid is completely dissolved. The solution should be clear and pale yellow. A gentle warming in a 37°C water bath can aid dissolution if needed.

• Aliquoting and Storage: Dispense the primary stock into small-volume, single-use aliquots (e.g., 20-50 µL) in microcentrifuge tubes.

  • Trustworthiness: Aliquoting is a critical self-validating step. It prevents contamination of the main stock and avoids degradation caused by multiple freeze-thaw cycles.[10]

• Storage: Store the aliquots in the dark at -20°C. When properly stored, the stock should be stable for at least 6 months.[6][10][11]

Protocol 2: Preparation of Aqueous Working Solutions

This protocol details the dilution of the primary stock into the assay buffer immediately before use.

Procedure:

• Thaw: Remove one aliquot of the 100 mM primary stock from the -20°C freezer and thaw it completely at room temperature.

• Dilution: Dilute the primary stock into the final assay buffer. The final concentration of DMSO in the assay should be kept as low as possible, ideally below 1%, as higher concentrations can denature enzymes or interfere with kinetics.[8][12]

  • Example: To prepare a 1 mM working solution for an assay where the final substrate concentration will be 100 µM:

    • Add 10 µL of the 100 mM primary stock to 990 µL of assay buffer.

    • This results in a 1 mM working solution in a buffer containing 1% DMSO.

    • When 10 µL of this working solution is added to a 90 µL reaction volume, the final DMSO concentration will be a negligible 0.1%.

• Mixing: Mix thoroughly by gentle inversion or pipetting. Do not vortex vigorously , as this can cause protein denaturation in buffers containing enzyme.

  • Expert Insight: Add the DMSO stock to the buffer while gently mixing. This rapid dispersion helps prevent the hydrophobic substrate from precipitating out of the solution.

• Immediate Use: Working solutions in aqueous buffers are significantly less stable than the primary stock and are prone to hydrolysis.[8][10] They should be prepared fresh and used within a few hours. Do not store aqueous working solutions.

Quality Control & Best Practices

A robust protocol includes self-validating controls to ensure data integrity.

Parameter	Control Experiment	Rationale
Spontaneous Hydrolysis	"No-Enzyme" Blank: Assay buffer + Substrate working solution (no enzyme)	Measures the rate of non-enzymatic substrate breakdown under assay conditions (pH, temperature).[13] This background rate must be subtracted from the enzymatic rate.
Solvent Interference	"Solvent" Blank: Assay buffer + Enzyme + Equivalent volume of DMSO (no substrate)	Ensures that the final concentration of the organic solvent does not independently inhibit or activate the enzyme.[12] The rate should be zero.
Substrate Integrity	Visual Inspection & Assay Blank	A primary stock that has turned dark yellow or brown may be degraded. A high background rate in the "No-Enzyme" blank also indicates substrate degradation.[10]

Storage and Stability Summary

Solution Type	Solvent	Storage Temp.	Stability	Key Considerations
Primary Stock	100% DMSO	-20°C	≥ 6 months	Aliquot to avoid freeze-thaw cycles. Protect from light.[6][10]
Working Solution	Aqueous Buffer	Room Temp / On Ice	< 4 hours	Prepare fresh immediately before use. Prone to hydrolysis.[4][8]

Troubleshooting

Problem	Possible Cause	Solution
Precipitation upon dilution	Substrate concentration exceeds its solubility limit in the final buffer/solvent mix.	Decrease the concentration of the working solution. Ensure rapid mixing when adding the DMSO stock to the buffer. Pre-warm the buffer slightly.
High background signal	Spontaneous hydrolysis of the substrate. Degraded substrate stock.	Prepare fresh working solution. Check the pH of the assay buffer. Run a "no-enzyme" control and subtract the background rate. Use a fresh aliquot of primary stock.
No or low enzyme activity	Final DMSO concentration is too high, inhibiting the enzyme. Substrate degradation.	Recalculate dilutions to ensure the final DMSO concentration is <1%. Use a fresh aliquot of substrate.

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• G-Biosciences. (n.d.). Enzyme Analysis. [Link]

• MP Biomedicals. (n.d.). TECHNICAL INFORMATION: Alkaline Phosphatase. [Link]

• Auld, D. S., et al. (2011). Development, validation and quantitative assessment of an enzymatic assay suitable for small molecule screening and profiling: A case-study. PMC. [Link]

• National Center for Biotechnology Information. (n.d.). Table 4-6, Physical and Chemical Properties of 4-Nitrophenol - Toxicological Profile for Nitrophenols. [Link]

• Pimlott, J. L., et al. (2020). 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules. PMC. [Link]

• Ghasemi, J., et al. (2010). Simultaneous Spectrophotometric Determination of Nitrophenol Isomers in Environmental Samples Using First Derivative of the Ratio Spectra. Scientific Information Database (SID). [Link]

• Ruiz-Pérez, L., et al. (2022). Evaluation of the Impact of Esterases and Lipases from the Circulatory System against Substrates of Different Lipophilicity. PMC. [Link]

• Vardar-Yel, N. (2021). Investigation of The Activity of Lipase Variants on Different 4-Nitrophenyl Esters by Spectrophotometric Assay. DergiPark. [Link]

• Interchim. (n.d.). pNPP Tablets & Powder. [Link]

• Google Patents. (n.d.).

• Britton, Z. T., et al. (2018). pH Dependent Mechanisms of Hydrolysis of 4-Nitrophenyl β-D-Glucoside. ChemRxiv. [Link]

• Council for Responsible Nutrition. (n.d.). Best Practices Guide for Enzyme Dietary Supplement Products. [Link]

• Grishina, A., et al. (2023). Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. MDPI. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Nitrophenols. [Link]

• Castillo, E., et al. (2015). Monitoring Lipase/Esterase Activity by Stopped Flow in a Sequential Injection Analysis System Using p-Nitrophenyl Butyrate. MDPI. [Link]

• Peng, L., et al. (2016). Accurately Determining Esterase Activity via the Isosbestic Point of p-Nitrophenol. BioResources. [Link]

• University of Maria Curie-Skłodowska. (n.d.). SPECTROPHOTOMETRIC DETERMINATION OF THE DISSOCIATION CONSTANT OF p-NITROPHENOL. [Link]

• Chen, J., et al. (2012). Spectrophotometric determination of trace p-nitrophenol enriched by 1-hydroxy-2-naphthoic acid-modified nanometer TiO2 in water. Analytical Methods. [Link]

• Yuan, G., et al. (2020). Enhanced Hydrolysis of p-Nitrophenyl Phosphate by Iron (Hydr)oxide Nanoparticles: Roles of Exposed Facets. PubMed. [Link]

• Wikipedia. (n.d.). para-Nitrophenylphosphate. [Link]

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Application Note: 4-Nitrophenyl di-N-pentylphosphinate Dosing and NTE Assay Guidelines in Chicken Brain Membranes

Target Audience: Researchers, toxicologists, and drug development professionals investigating organophosphorus-induced delayed polyneuropathy (OPIDN) and neurodegenerative pathways.

Mechanistic Rationale: The Role of Phosphinates in NTE Protection

Neuropathy target esterase (NTE), officially designated as patatin-like phospholipase domain-containing protein 6 (PNPLA6), is an integral membrane protein highly expressed in the brain, spinal cord, and peripheral nerves[1]. Systemic inhibition of NTE by certain organophosphorus (OP) compounds initiates Organophosphorus Compound-Induced Delayed Neurotoxicity (OPIDN), a severe distal axonopathy[1].

However, simply inhibiting NTE is insufficient to cause OPIDN. The pathogenesis requires a two-step mechanism:

• Phosphylation: The OP compound covalently binds to the active-site serine of NTE.

• Aging: The bound OP adduct undergoes a secondary dealkylation (loss of a side chain), leaving a negatively charged phosphoryl group covalently attached to the enzyme. This "aged" complex triggers a toxic gain-of-function leading to axonal degeneration[1].

4-Nitrophenyl di-N-pentylphosphinate is a highly specific, non-neuropathic inhibitor of NTE. Because of its phosphinate structure, it lacks the labile ester linkage required for the "aging" process[1]. As a result, when dosed in vitro or in vivo, it occupies the NTE active site, effectively shielding the enzyme from neuropathic OPs (such as DFP or mipafox) and providing complete protection against OPIDN[1].

Chicken brain membranes serve as the gold-standard in vitro model for these studies because the adult hen's biochemical and clinical response to OPIDN closely mirrors human pathology[1].

Mechanistic pathway of NTE inhibition: Neuropathic aging vs. Phosphinate-mediated protection.

Comparative Kinetic Profiles

To design effective dosing regimens, researchers must understand the differential affinities of various OP compounds. The classic NTE assay relies on the differential inhibition of phenyl valerate (PV) hydrolysis. Paraoxon is used to eliminate background esterase activity (e.g., Acetylcholinesterase) because it does not significantly inhibit NTE, whereas Mipafox is used as a positive control for complete NTE inhibition[1][2]. 4-Nitrophenyl di-N-pentylphosphinate demonstrates potent NTE inhibition without affecting background cholinesterases[3].

Table 1: Kinetic and Pathological Profiles of Key Modulators in Chicken Brain Models

Compound	Primary Target	IC₅₀ for NTE (37°C, 20 min)	Aging Potential	OPIDN Induction
Paraoxon	AChE / BChE	> 1 mM	Yes	No (Lacks NTE affinity)
Mipafox	NTE	~ 1.7 - 5.0 µM	Yes	Yes (Neuropathic)
4-Nitrophenyl di-N-pentylphosphinate	NTE	~ 0.2 µM	No	No (Protective)

(Data synthesized from standard chicken brain membrane assays[3][4])

Experimental Protocols

Protocol A: Preparation of Chicken Brain Microsomal Membranes

Causality Note: NTE is an integral membrane protein localized to the endoplasmic reticulum. Differential centrifugation is required to isolate the microsomal fraction where NTE activity is heavily concentrated[1][5].

• Tissue Harvesting: Extract whole brains from adult hens (or 14- to 16-day-old chicken embryos depending on the developmental model) immediately post-euthanasia. Place on ice[5].

• Homogenization: Mince the tissue and homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.5 - 8.0) containing 1 mM EDTA and 0.5 M NaCl at a ratio of 1:10 (w/v) using a Potter-Elvehjem homogenizer[5].

• Primary Clearance: Centrifuge the homogenate at 10,000 × g for 20 minutes at 4°C to pellet unbroken cells, nuclei, and heavy mitochondria[5]. Collect the supernatant.

• Microsomal Isolation: Centrifuge the resulting supernatant at 100,000 × g for 60 minutes at 4°C[5].

• Resuspension: Discard the supernatant. Resuspend the microsomal pellet in 50 mM Tris-HCl buffer (pH 8.0) to a final protein concentration of approximately 2–5 mg/mL. Store aliquots at -80°C if not used immediately.

Protocol B: Dosing and Differential NTE Activity Assay

Causality Note: Phenyl valerate (PV) is the standard artificial substrate for NTE. Because brain tissue contains multiple PV-hydrolyzing esterases, NTE activity is strictly defined as the PV hydrolysis rate that is resistant to 40 µM paraoxon but sensitive to 50-250 µM mipafox[2].

Reagent Preparation:

• Paraoxon Solution: 400 µM in water/DMSO (final assay concentration 40 µM).

• Mipafox Solution: 2.5 mM in water (final assay concentration 250 µM).

• 4-Nitrophenyl di-N-pentylphosphinate: Prepare a 10 mM stock in 100% DMSO. Dilute serially in buffer to achieve final assay concentrations ranging from 0.01 µM to 10 µM.

• Substrate: Phenyl valerate (15 mg/mL in dimethylformamide), diluted to an apparent concentration of ~1.4 mM in 0.03% Triton X-100/Tris-EDTA buffer just before use[6].

• Colorimetric Stop Solution: 1% (w/v) Sodium Dodecyl Sulfate (SDS) containing 0.025% 4-aminoantipyrine[2][6].

Step-by-Step Assay Workflow:

• Background Esterase Inhibition: Aliquot 1.0 mL of the chicken brain membrane suspension into glass test tubes. Add 100 µL of the Paraoxon Solution to all tubes. Incubate at 37°C for 20 minutes[7]. This permanently inactivates AChE, BChE, and other non-NTE esterases.

• Test Compound Dosing:

  • Total NTE Control (Tube A): Add 100 µL of buffer/vehicle.

  • Phosphinate Dosing (Tubes B1-Bn): Add 100 µL of 4-Nitrophenyl di-N-pentylphosphinate at varying concentrations.

  • Non-NTE Baseline (Tube C): Add 100 µL of Mipafox Solution (positive control for 100% NTE inhibition)[2].

• Pre-incubation: Incubate all tubes at 37°C for exactly 20 minutes to allow the phosphinate or mipafox to bind the NTE active site[6].

• Substrate Addition: Add 1.0 mL of the Phenyl Valerate substrate solution to all tubes. Incubate at 37°C for 15 to 40 minutes (optimize based on linear product formation)[2][6].

• Reaction Termination & Color Development: Stop the reaction by adding 1.0 mL of the SDS/4-aminoantipyrine solution. The SDS denatures the enzyme, halting hydrolysis[2].

• Oxidative Coupling: Add 0.5 mL of 0.4% (w/v) potassium ferricyanide. This oxidizes the 4-aminoantipyrine, allowing it to couple with the liberated phenol to form a stable quinoneimine chromophore[6].

• Spectrophotometric Readout: Allow 10 minutes for color development. Read the absorbance at 490 nm .

  • Critical Note on Wavelength: While classical protocols read at 510 nm, the addition of SDS at concentrations above its critical micelle concentration shifts the chromophore's maximum absorbance (λmax) to 490 nm[8][9].

Data Calculation: NTE Activity = (Absorbance of Tube A) - (Absorbance of Tube C). Percentage Inhibition by Phosphinate = 100 ×[1 - ((Absorbance of Tube B - Absorbance of Tube C) / NTE Activity)].

Differential inhibition workflow for quantifying NTE activity in chicken brain membranes.

References

• Richardson, R. J. (2019). Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN). National Center for Biotechnology Information (NCBI). Available at:[Link]

• Escudero, M. A., et al. (1997). Cholinesterase and phenyl valerate-esterase activities sensitive to organophosphorus compounds in membranes of chicken brain. ResearchGate. Available at:[Link]

• Johnson, M. K., & Read, D. J. (1993). Promotion of organophosphate induced delayed polyneuropathy by certain esterase inhibitors. ResearchGate. Available at:[Link]

• Kayyali, U. S., et al. (1991). Neurotoxic Esterase (NTE) Assay: Optimized Conditions Based on Detergent-Induced Shifts in the Phenol/4-Aminoantipyrine Chromophore Spectrum. Journal of Analytical Toxicology. Available at:[Link]

• Makhaeva, G. F., et al. (2001). The standard procedure to determine NTE activity. ResearchGate. Available at:[Link]

• Winrow, C. J., et al. (2003). Evidence that mouse brain neuropathy target esterase is a lysophospholipase. Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

• Seifert, J. (2008). A Tentative Mechanism of Solubilization of Neuropathy Target Esterase from Chicken Embryo Brain by Phospholipase A2. ResearchGate. Available at:[Link]

• Vilanova, E., et al. (2010). Inhibition with Spontaneous Reactivation of Carboxyl Esterases by Organophosphorus Compounds: Paraoxon as a Model. Chemical Research in Toxicology. Available at:[Link]

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• 9. Neurotoxic esterase (NTE) assay: optimized conditions based on detergent-induced shifts in the phenol/4-aminoantipyrine chromophore spectrum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Precision Profiling of Neuropathy Target Esterase (NTE) Activity Using 4-Nitrophenyl di-N-pentylphosphinate (DPP)

Target Audience: Researchers, toxicologists, and drug development professionals investigating organophosphate-induced delayed polyneuropathy (OPIDN) and serine hydrolase profiling.

Mechanistic Rationale: The Causality of Experimental Choices

Neuropathy target esterase (NTE), officially designated as Patatin-like phospholipase domain-containing protein 6 (PNPLA6), is an integral membrane enzyme anchored to the endoplasmic reticulum that plays a critical role in phospholipid homeostasis[1]. Systemic inhibition of a critical threshold of NTE by certain organophosphorus (OP) compounds initiates Organophosphate-Induced Delayed Polyneuropathy (OPIDN), a severe condition characterized by the distal degeneration of axons in the central and peripheral nervous systems[2].

Because crude tissue homogenates contain a vast array of serine hydrolases (e.g., Acetylcholinesterase [AChE], Butyrylcholinesterase [BChE], and carboxylesterases), NTE activity cannot be measured directly. Instead, it must be operatively defined through a differential inhibition assay using the highly sensitive artificial substrate phenyl valerate (PV)[2].

The causality behind the assay's design relies on three pharmacological pillars:

• The Substrate (Phenyl Valerate): PV is an artificial ester that NTE readily hydrolyzes into valeric acid and phenol. The liberated phenol can be precisely quantified using a colorimetric reaction.

• The Non-Neuropathic Inhibitor (Paraoxon): Paraoxon is a potent OP that irreversibly inhibits background serine hydrolases (like AChE) but is fundamentally ineffective against NTE[2]. Pre-incubating the tissue with paraoxon isolates a "paraoxon-resistant" pool of esterases, of which NTE is the primary component.

• The Specific NTE Inhibitor (DPP): Historically, mipafox was used to inhibit NTE in this assay. However, mipafox is a neuropathic OP that undergoes "aging"—the loss of a secondary leaving group, resulting in a negatively charged organophosphyl group covalently attached to the active-site serine[2]. To improve assay safety and specificity, 4-Nitrophenyl di-N-pentylphosphinate (DPP) is utilized. DPP is a phosphinate that potently inhibits NTE without undergoing the aging process, rendering it non-neuropathic and highly specific for NTE over AChE[3].

Quantitative Pharmacological Parameters

To ensure a self-validating system, inhibitor concentrations must be precisely calibrated to achieve complete saturation of their respective targets without off-target crossover.

Reagent / Compound	Target Enzyme(s)	Mechanism of Action	Assay Concentration	IC₅₀ (37°C, pH 8.0)
Paraoxon	AChE, BChE, Carboxylesterases	Irreversible phosphorylation	40 µM	< 0.1 µM (AChE)
DPP	NTE (PNPLA6)	Phosphinylation (Non-aging)	50 µM	0.2 µM (NTE)[3]
Phenyl Valerate	NTE & resistant esterases	Substrate hydrolysis	15 mM (Stock)	N/A (Substrate)

Logical Workflow & Pathway Visualization

The following diagram illustrates the differential inhibition logic used to mathematically isolate NTE activity from the total esterase pool.

Logical flow of differential esterase inhibition to isolate specific NTE activity.

The Self-Validating Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. By running parallel tubes with distinct inhibitor profiles and incorporating strict internal blanks, the assay intrinsically controls for non-enzymatic substrate hydrolysis and endogenous tissue phenols.

Reagent Preparation

• Assay Buffer: 50 mM Tris-HCl, 0.1 mM EDTA, pH 8.0.

• Substrate Stock: 15 mM Phenyl valerate dissolved in anhydrous dimethylformamide (DMF).

• Stop/Color Reagent A: 1% (w/v) Sodium Dodecyl Sulfate (SDS) containing 0.025% (w/v) 4-aminoantipyrine.

• Color Reagent B: 0.4% (w/v) Potassium ferricyanide ( K3​[Fe(CN)6​] ) in deionized water.

Experimental Workflow

Step-by-step experimental workflow for the colorimetric NTE assay.

Assay Execution

• Tissue Preparation: Homogenize the target tissue (e.g., brain or peripheral nerve) in Assay Buffer to a final concentration of ~1-2 mg protein/mL.

• Differential Aliquoting: For each sample, prepare two reaction tubes:

  • Tube A (Paraoxon-Resistant Activity): Add 1.0 mL of homogenate and spike with Paraoxon to a final concentration of 40 µM.

  • Tube B (Background Activity): Add 1.0 mL of homogenate and spike with Paraoxon (40 µM) AND DPP (50 µM).

• Inhibitor Pre-Incubation: Incubate both tubes at 37°C for 20 minutes. Causality note: This duration is critical to allow the pseudo-first-order irreversible phosphorylation of background esterases by paraoxon, and the phosphinylation of NTE by DPP.

• Substrate Addition: Add 100 µL of the 15 mM Phenyl Valerate stock to both tubes. Vortex immediately.

• Enzymatic Hydrolysis: Incubate at 37°C for exactly 15 minutes.

• Reaction Termination: Stop the reaction by adding 1.0 mL of Stop/Color Reagent A (SDS + 4-aminoantipyrine). The SDS immediately denatures all esterases, halting PV hydrolysis.

• Color Development: Add 0.5 mL of Color Reagent B (Potassium ferricyanide). Incubate at room temperature for 5 minutes. The ferricyanide oxidizes the liberated phenol, which couples with 4-aminoantipyrine to form a stable red quinoneimine dye.

• Quantification: Read the absorbance of all tubes at 510 nm using a spectrophotometer.

Data Analysis & Validation Standardization

To ensure the assay is a self-validating system, the following controls must be executed alongside the experimental samples:

• Tissue Blank: Buffer substituted for homogenate. Validates that the PV substrate is not undergoing spontaneous, non-enzymatic hydrolysis in the buffer.

• Substrate Blank: Stop Reagent A is added to the homogenate before the addition of PV. Validates the baseline absorbance of endogenous phenols present in the biological tissue.

• Phenol Standard Curve: A serial dilution of phenol (0 to 100 nmol) processed through the color development steps (Reagents A and B). This establishes the molar extinction coefficient for the specific spectrophotometer used.

Calculating Specific NTE Activity:

• Convert the absorbance values of Tube A ( AbsA​ ) and Tube B ( AbsB​ ) to nanomoles of phenol using the linear regression equation from the Phenol Standard Curve.

• Calculate the NTE-specific phenol release:

  PhenolNTE​=PhenolTubeA​−PhenolTubeB​

• Normalize to time and protein concentration to express activity as nmol phenol / min / mg protein .

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis and Purification of 4-Nitrophenyl di-N-pentylphosphinate

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide provides a detailed protocol for the synthesis and purification of 4-Nitrophenyl di-N-pentylphosphinate, a valuable organophosphorus compound with applications in various research and development settings. The following sections outline the chemical principles, step-by-step experimental procedures, and essential safety considerations.

Introduction

4-Nitrophenyl di-N-pentylphosphinate is an ester of di-N-pentylphosphinic acid. The 4-nitrophenyl group serves as a good leaving group, making this compound a useful reagent for the introduction of the di-N-pentylphosphinyl moiety onto nucleophilic substrates. Organophosphorus compounds of this class are of interest in medicinal chemistry and materials science due to their diverse biological activities and physical properties. This document details a reliable three-step synthesis beginning with the formation of di-N-pentylphosphinic acid, followed by its conversion to the corresponding phosphinic chloride, and culminating in the esterification with 4-nitrophenol.

Chemical Principles and Synthesis Strategy

The synthesis of 4-Nitrophenyl di-N-pentylphosphinate is achieved through a three-step process. This strategy was designed to utilize readily available starting materials and established, high-yielding transformations.

Step 1: Synthesis of Di-N-pentylphosphinic Acid

The synthesis of the key intermediate, di-N-pentylphosphinic acid, is accomplished via a free-radical addition of sodium hypophosphite to 1-pentene. This reaction is initiated by a radical initiator, such as azobisisobutyronitrile (AIBN), and proceeds via an anti-Markovnikov addition of the P-H bond across the double bond of the alkene.

Step 2: Synthesis of Di-N-pentylphosphinic Chloride

The di-N-pentylphosphinic acid is then converted to the more reactive di-N-pentylphosphinic chloride. This is achieved by reacting the phosphinic acid with a chlorinating agent, such as thionyl chloride (SOCl₂). This reaction proceeds with the evolution of sulfur dioxide and hydrogen chloride as gaseous byproducts.[1]

Step 3: Synthesis of 4-Nitrophenyl di-N-pentylphosphinate

The final step involves the esterification of di-N-pentylphosphinic chloride with 4-nitrophenol. This reaction is typically carried out in the presence of a tertiary amine base, such as triethylamine (Et₃N), which serves to neutralize the hydrogen chloride generated during the reaction, driving the equilibrium towards the product.

Experimental Protocols

PART 1: Synthesis of Di-N-pentylphosphinic Acid

This protocol is adapted from the general method for the synthesis of dialkylphosphinic acids via free-radical addition of hypophosphite to alkenes.

Materials:

• Sodium hypophosphite monohydrate (NaH₂PO₂·H₂O)

• 1-Pentene

• Azobisisobutyronitrile (AIBN)

• Acetic acid (glacial)

• Diethyl ether

• Hydrochloric acid (HCl), concentrated

• Sodium sulfate (Na₂SO₄), anhydrous

• Deionized water

Procedure:

• In a three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, dissolve sodium hypophosphite monohydrate (1 equivalent) in glacial acetic acid.

• Add 1-pentene (2.5 equivalents) to the solution.

• Under a nitrogen atmosphere, add AIBN (0.1 equivalents) to the reaction mixture.

• Heat the mixture to 80-90 °C and stir vigorously for 8-12 hours. Additional portions of AIBN (0.05 equivalents) may be added every 4 hours to ensure the reaction goes to completion.

• After cooling to room temperature, pour the reaction mixture into a separatory funnel containing deionized water.

• Extract the aqueous phase with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with deionized water, followed by a saturated sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude di-N-pentylphosphinic acid.

• The crude product can be purified by vacuum distillation or crystallization from a suitable solvent like hexane.

PART 2: Synthesis of Di-N-pentylphosphinic Chloride

Materials:

• Di-N-pentylphosphinic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, dissolve di-N-pentylphosphinic acid (1 equivalent) in anhydrous dichloromethane.

• Slowly add thionyl chloride (1.5 equivalents) to the solution at 0 °C (ice bath).

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and HCl).

• After cooling to room temperature, carefully remove the excess thionyl chloride and solvent under reduced pressure. This should be done in a well-ventilated fume hood.

• The resulting crude di-N-pentylphosphinic chloride, a colorless to pale yellow liquid, can be used in the next step without further purification.

PART 3: Synthesis of 4-Nitrophenyl di-N-pentylphosphinate

Materials:

• Di-N-pentylphosphinic chloride

• 4-Nitrophenol[2][3][4][5][6]

• Triethylamine (Et₃N)[7][8][9][10]

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a magnetic stirrer, and a nitrogen inlet, dissolve 4-nitrophenol (1 equivalent) and triethylamine (1.1 equivalents) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Dissolve the crude di-N-pentylphosphinic chloride (1 equivalent) in anhydrous dichloromethane and add it to the dropping funnel.

• Add the di-N-pentylphosphinic chloride solution dropwise to the stirred 4-nitrophenol solution over 30-60 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, transfer the reaction mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-Nitrophenyl di-N-pentylphosphinate.

Purification Protocol

The crude 4-Nitrophenyl di-N-pentylphosphinate can be purified by column chromatography on silica gel.

Materials and Equipment:

• Silica gel (230-400 mesh)

• Hexane

• Ethyl acetate

• Glass chromatography column

• Fraction collector or test tubes

• TLC plates and developing chamber

• UV lamp

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane and pour it into the chromatography column. Allow the silica gel to pack under gravity, and then flush with hexane to ensure a well-packed column.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dry silica gel onto the top of the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane. A typical starting gradient would be 5% ethyl acetate in hexane, gradually increasing to 20-30% ethyl acetate.

• Fraction Collection: Collect fractions and monitor the elution by TLC. The desired product can be visualized under a UV lamp due to the 4-nitrophenyl group.

• Product Isolation: Combine the pure fractions, as determined by TLC, and remove the solvent under reduced pressure to obtain the purified 4-Nitrophenyl di-N-pentylphosphinate as a solid or oil. If the product is a solid, it can be further purified by recrystallization from a suitable solvent system such as hexane/ethyl acetate.

Data Summary

Parameter	Step 1: Di-N-pentylphosphinic Acid	Step 2: Di-N-pentylphosphinic Chloride	Step 3: 4-Nitrophenyl di-N-pentylphosphinate
Key Reagents	Sodium hypophosphite, 1-Pentene, AIBN	Di-N-pentylphosphinic acid, Thionyl chloride	Di-N-pentylphosphinic chloride, 4-Nitrophenol, Triethylamine
Solvent	Acetic acid	Dichloromethane	Dichloromethane
Reaction Temp.	80-90 °C	Reflux	0 °C to Room Temp
Reaction Time	8-12 hours	2-3 hours	4-6 hours
Typical Yield	60-70%	>90% (crude)	70-85%
Purification	Vacuum distillation or crystallization	Used crude	Column chromatography, Recrystallization

Visualizations

Synthesis Workflow

Caption: Overall synthetic route to 4-Nitrophenyl di-N-pentylphosphinate.

Purification Workflow

Caption: Step-by-step purification process for the final product.

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• 1-Pentene: Highly flammable liquid and vapor. Keep away from heat, sparks, and open flames.

• AIBN: Thermally unstable and can decompose exothermically. Store in a cool place.

• Thionyl Chloride: Corrosive and reacts violently with water to release toxic gases (SO₂ and HCl). Handle with extreme care in a fume hood.

• 4-Nitrophenol: Toxic if swallowed, in contact with skin, or if inhaled.[2][3][4][5][6] May cause damage to organs through prolonged or repeated exposure.[3][4] Avoid creating dust.

• Triethylamine: Flammable liquid and vapor.[8][10] Corrosive and causes severe skin burns and eye damage.[7][9][10] The vapor is irritating to the respiratory tract.[7][9]

• Dichloromethane: Volatile and a suspected carcinogen. Use with adequate ventilation.

References

• Triethylamine - Hazardous Substance Fact Sheet. New Jersey Department of Health. Available from: [Link]

• Atherton–Todd reaction: mechanism, scope and applications - Beilstein Journals. Available from: [Link]

• Selective Substitution of POCl3 with Organometallic Reagents: Synthesis of Phosphinates and Phosphonates. Thieme. Available from: [Link]

• 4-Nitrophenol [CAS:100-02-7] (SB4450) - Safety data sheet. CPAchem. Available from: [Link]

• Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates - PMC. National Center for Biotechnology Information. Available from: [Link]

• Concept and Evolution of the Atherton-Todd Reaction | ACS Catalysis. American Chemical Society. Available from: [Link]

• Safety Data Sheet: 4-Nitrophenol - Carl ROTH. Carl ROTH. Available from: [Link]

• Ionic liquid-promoted synthesis of phosphinates and other derivatives - Taylor & Francis. Taylor & Francis Online. Available from: [Link]

• Atherton–Todd reaction - Wikipedia. Wikipedia. Available from: [Link]

• Mitsunobu reaction - Organic Synthesis. Organic-synthesis.com. Available from: [Link]

• Synthetic Methods of Phosphonopeptides - MDPI. MDPI. Available from: [Link]

• The stereospecific synthesis of P-chiral biophosphates and their analogues by the Stec reaction - Chemical Society Reviews (RSC Publishing). Royal Society of Chemistry. Available from: [Link]

• Synthesis of Phosphinic Acid Derivatives; Traditional Versus up-to-Date Synthetic Procedures - Semantic Scholar. Semantic Scholar. Available from: [Link]

• Safety Data Sheet Triethylamine Revision 6, Date 22 Aug 2023 - Redox. Redox. Available from: [Link]

• The sun never sets on synthetic methodology- redox neutral organocatalytic Mitsunobu reactions - Scientific Update - UK. Scientific Update. Available from: [Link]

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• Method 8141B: Organophosphorus Compounds by Gas Chromatography, part of Test Methods for Evaluating Solid Waste, Physical/Chemic - EPA. Environmental Protection Agency. Available from: [Link]

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• converting carboxylic acids into acyl (acid) chlorides - Chemguide. Chemguide. Available from: [Link]

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• Extraction and preconcentration of organophosphorus pesticides in water by using a polymethacrylate-based sorbent modified with - SciSpace. SciSpace. Available from: [Link]

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• Synthesis and Evaluation of Phosphorus Containing, Specific CDK9/CycT1 Inhibitors | Request PDF - ResearchGate. ResearchGate. Available from: [Link]

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• The Stereospecific Synthesis of P-Chiral Biophosphates and Their Analogues by the Stec Reaction | Request PDF - ResearchGate. ResearchGate. Available from: [Link]

• Sorptive extraction techniques in sample preparation for organophosphorus pesticides in complex matrice | Request PDF - ResearchGate. ResearchGate. Available from: [Link]

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• CN102268035B - Preparation method of 4-nitrophenyl sodium phosphate - Google Patents. Google Patents.

• 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules - PMC. National Center for Biotechnology Information. Available from: [Link]

• High-purity 4-nitrophenol: purification, characterization, and specifications for use as a spectrophotometric reference material - PubMed. National Center for Biotechnology Information. Available from: [Link]

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• 3. CN104478923A - Preparation method of diethyl phosphinic acid and salts thereof without monoethyl phosphinic acid group - Google Patents [patents.google.com]
• 4. CN103073578A - Dibenzyl phosphinic acid synthetic method - Google Patents [patents.google.com]
• 5. CAS RN 1707-03-5 | Fisher Scientific [fishersci.com]
• 6. Synthesis of High Purity Nonsymmetric Dialkylphosphinic Acid Extractants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diethylphosphite - Wikipedia [en.wikipedia.org]
• 8. A novel and efficient method for the olefination of carbonyl compounds with Grignard reagents in the presence of diethyl phosphite - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. nextsds.com [nextsds.com]
• 10. 5,7-Di-N-acetyl-pseudaminic acid | C13H22N2O8 | CID 56927740 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Profiling Serine Hydrolase Activity Using Tritiated Diisopropylfluorophosphate ([³H]DiPF)

Introduction: The Crucial Role of Serine Hydrolases and Their Interrogation by Activity-Based Protein Profiling

The serine hydrolase superfamily represents one of the largest and most diverse enzyme classes in mammalian proteomes, playing pivotal roles in a myriad of physiological processes including digestion, blood coagulation, and neurotransmission.[1] Dysregulation of these enzymes is often implicated in disease states, making them attractive targets for therapeutic intervention. Activity-based protein profiling (ABPP) has emerged as a powerful chemoproteomic technique to study the functional state of these enzymes within complex biological systems.[2][3][4][5] Unlike traditional proteomic approaches that measure protein abundance, ABPP utilizes active site-directed covalent probes to selectively label and identify active enzymes.[5][6]

Organophosphates, such as diisopropylfluorophosphate (DiPF), are potent, irreversible inhibitors of serine hydrolases.[7][8] They function by covalently modifying a catalytically essential serine residue within the enzyme's active site, forming a stable phosphonylated adduct.[9][10] This inhibitory mechanism can be harnessed for ABPP by employing a radiolabeled version of the inhibitor. Tritiated DiPF ([³H]DiPF) serves as a highly sensitive probe, allowing for the detection of even low-abundance active serine hydrolases. The low energy beta emissions of tritium (³H) provide excellent spatial resolution for gel-based detection methods while necessitating specific safety precautions for handling.[11][12][13]

This application note provides a comprehensive guide to the use of [³H]DiPF for labeling and profiling active serine hydrolases in complex proteomes. We will also describe the use of 4-Nitrophenyl di-N-pentylphosphinate as a non-radiolabeled competitor to validate the specificity of probe labeling, a critical component of robust ABPP experiments.

Principle of Competitive ABPP with [³H]DiPF

The core of this protocol lies in the specific and covalent reaction between [³H]DiPF and the active site serine of a hydrolase. By incubating a proteome with [³H]DiPF, active enzymes become radiolabeled. These labeled proteins can then be separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and visualized by autoradiography or phosphorimaging.

To ensure that the observed labeling is specific to the active site of serine hydrolases, a competitive labeling experiment is performed. The proteome is pre-incubated with a non-radiolabeled, structurally related inhibitor, in this case, 4-Nitrophenyl di-N-pentylphosphinate, before the addition of [³H]DiPF. If the labeling of a protein by [³H]DiPF is diminished in the presence of the competitor, it confirms that the probe is binding to the same active site.

Diagram: Mechanism of Serine Hydrolase Inhibition by DiPF

Caption: Covalent inhibition of a serine hydrolase by DiPF.

Materials and Reagents

Reagent	Supplier	Catalog #	Storage
[³H]DiPF in isopropanol (1-10 Ci/mmol)	American Radiolabeled Chemicals	ART 0154	-20°C
4-Nitrophenyl di-N-pentylphosphinate	Custom Synthesis	N/A	-20°C
Protease Inhibitor Cocktail (EDTA-free)	Sigma-Aldrich	P8340	-20°C
Bovine Serum Albumin (BSA)	Sigma-Aldrich	A7906	4°C
Bradford Reagent	Bio-Rad	5000006	4°C
4x Laemmli Sample Buffer	Bio-Rad	1610747	Room Temp
β-mercaptoethanol	Sigma-Aldrich	M3148	Room Temp
Tris-HCl	Sigma-Aldrich	T5941	Room Temp
NaCl	Sigma-Aldrich	S9888	Room Temp
Phenylmethylsulfonyl fluoride (PMSF)	Sigma-Aldrich	P7626	Room Temp

Note: 4-Nitrophenyl di-N-pentylphosphinate may require custom synthesis. Alternatively, other non-radiolabeled organophosphates like unlabeled DiPF or PMSF can be used as competitors.

Safety Precautions for Handling [³H]Tritium

Tritium is a low-energy beta emitter, and its radiation cannot penetrate the outer layer of the skin.[11] Therefore, it does not pose an external radiation hazard. The primary concern is internal exposure through ingestion, inhalation, or absorption through the skin.[11][12] Many tritium compounds can readily penetrate standard laboratory gloves.[13][14]

Mandatory Safety Procedures:

• Designated Work Area: All work with [³H]DiPF must be conducted in a designated and properly labeled radioactive work area, preferably within a fume hood to minimize inhalation risk.

• Personal Protective Equipment (PPE): A lab coat, safety glasses, and two pairs of nitrile gloves are required. Change the outer pair of gloves every 20-30 minutes, or immediately if contamination is suspected.[12][13][14]

• Contamination Monitoring: Regularly monitor the work area, equipment, and yourself for contamination using wipe tests and a liquid scintillation counter. Standard Geiger counters cannot detect the low-energy beta particles from tritium.[11]

• Waste Disposal: Dispose of all solid and liquid radioactive waste in appropriately labeled containers according to your institution's radiation safety guidelines.

• Bioassay: Depending on the amount of tritium used, your institution's radiation safety office may require periodic urine analysis to monitor for internal exposure.[11][14]

Experimental Protocol

Part 1: Preparation of Cell Lysates

• Cell Culture and Harvest: Grow cells to the desired confluency. Harvest cells by scraping in ice-cold phosphate-buffered saline (PBS). Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.

• Lysis: Resuspend the cell pellet in ice-cold lysis buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 1% NP-40, and protease inhibitor cocktail).

• Homogenization: Sonicate the lysate on ice (e.g., 3 cycles of 10 seconds with 30-second intervals) to ensure complete cell disruption and to shear DNA.

• Clarification: Centrifuge the lysate at 100,000 x g for 30 minutes at 4°C to pellet insoluble cellular debris.

• Protein Quantification: Collect the supernatant (proteome) and determine the protein concentration using a Bradford assay or a similar protein quantification method.

• Normalization: Adjust the protein concentration of all samples to 1-2 mg/mL with lysis buffer.

Part 2: Competitive [³H]DiPF Labeling

• Sample Aliquoting: Aliquot 50 µL (50-100 µg) of the normalized proteome into 1.5 mL microcentrifuge tubes. Prepare samples in duplicate or triplicate for each condition.

• Competitive Inhibition (for control samples):

  • To the designated control tubes, add 1 µL of a 50X stock solution of 4-Nitrophenyl di-N-pentylphosphinate in DMSO to achieve a final concentration of 50 µM.

  • To the experimental tubes, add 1 µL of DMSO (vehicle control).

  • Incubate all samples for 30 minutes at room temperature to allow the competitor to bind to its targets.

• [³H]DiPF Labeling:

  • Prepare a working solution of [³H]DiPF. For example, dilute the stock to achieve a final concentration of 1 µM in the reaction. Calculation must be based on the specific activity of the stock.

  • Add 1 µL of the diluted [³H]DiPF to all tubes (both competitor-treated and vehicle-treated).

  • Incubate for 60 minutes at 37°C. The incubation time and temperature may be optimized for specific experimental systems.

• Quenching the Reaction: Stop the labeling reaction by adding 20 µL of 4x Laemmli sample buffer containing β-mercaptoethanol.

• Denaturation: Boil the samples at 95-100°C for 5 minutes to denature the proteins.

Part 3: Gel Electrophoresis and Visualization

• SDS-PAGE: Load the entire sample into the wells of a 10% or 12% SDS-PAGE gel. Run the gel until the dye front reaches the bottom.

• Staining: After electrophoresis, stain the gel with Coomassie Brilliant Blue to visualize the total protein loading and ensure equal loading between lanes.

• Destaining and Fluorography (Optional but Recommended): Destain the gel. For enhanced sensitivity, impregnate the gel with a fluorographic enhancer (e.g., Amplify™ Fluorographic Reagent) according to the manufacturer's instructions. This converts the low-energy beta emissions into light, which can be captured on film.

• Drying: Dry the gel under vacuum.

• Autoradiography/Phosphorimaging: Expose the dried gel to autoradiography film at -80°C or to a phosphorimager screen at room temperature. Exposure times will vary from several hours to several days depending on the amount of radioactivity incorporated.

Diagram: Experimental Workflow for Competitive ABPP

Caption: Workflow for competitive [³H]DiPF labeling.

Data Interpretation

Upon visualization, the autoradiogram or phosphorimage will reveal a series of bands, each corresponding to a protein that has been radiolabeled by [³H]DiPF.

• Bands present in the DMSO lane but absent or significantly reduced in the competitor lane represent specific targets of [³H]DiPF, i.e., active serine hydrolases. The 4-Nitrophenyl di-N-pentylphosphinate has competed for the same active site, preventing the radiolabeled probe from binding.

• Bands that appear with equal intensity in both lanes are likely the result of non-specific binding of the probe and should be excluded from further analysis.

The intensity of the specific bands provides a semi-quantitative measure of the activity of the labeled enzyme. This method is particularly powerful for comparing the activity of specific hydrolases across different biological samples or under various treatment conditions. For identification of the labeled proteins, downstream mass spectrometry-based approaches would be required, typically using a biotinylated version of the probe for enrichment.[1][15]

Troubleshooting

Problem	Possible Cause	Solution
No signal in any lane	Inactive [³H]DiPF	Check the expiration date and storage conditions of the radiolabel.
Low enzyme activity	Increase the amount of protein loaded or optimize labeling conditions (time, temperature).
Inefficient fluorography	Ensure the fluorography reagent is fresh and the protocol is followed correctly.
High background/non-specific bands	[³H]DiPF concentration too high	Perform a titration to determine the optimal probe concentration.
Insufficient washing/quenching	Ensure the reaction is properly stopped with Laemmli buffer.
Aggregated protein	Centrifuge samples briefly before loading on the gel.
No competition observed	Competitor concentration too low	Increase the concentration of 4-Nitrophenyl di-N-pentylphosphinate.
Competitor is inactive	Verify the integrity of the competitor compound.
Labeled protein is not a serine hydrolase	This indicates non-specific labeling.

Conclusion

Tritiated DiPF is a highly effective and sensitive tool for the activity-based profiling of serine hydrolases. When coupled with a robust competitive labeling strategy using a non-radiolabeled inhibitor like 4-Nitrophenyl di-N-pentylphosphinate, this method provides high confidence in the identification of specific enzyme targets. Adherence to strict safety protocols for handling tritium is paramount for the successful and safe implementation of this technique. This approach can yield valuable insights into the functional state of the serine hydrolase superfamily in health and disease, aiding in drug discovery and development.

References

• Structure Dependent Determination of Organophosphate Targets in Mammalian Tissues Using Activity-Based Protein Profiling - PMC. (n.d.).
• Tritium handling precautions - Revvity. (n.d.).
• Activity-based protein profiling strategies for identifying highly sensitive protein targets of organophosphate pesticides - American Chemical Society. (n.d.).
• Tritium ( 3 H) safety information and specific handling precautions General. (n.d.).
• Tritium - USC Environmental Health & Safety - University of Southern California. (n.d.).
• An Integral Activity-Based Protein Profiling Method for Higher Throughput Determination of Protein Target Sensitivity to Small Molecules | ACS Chemical Biology. (2025, August 15).
• An integral activity-based protein profiling (IABPP) method for higher throughput determination of protein target sensitivity to small molecules | ChemRxiv. (n.d.).
• working with tritium safely. (n.d.).
• Nuclide Safety Data Sheet Hydrogen-3 [Tritium] - HPS Chapters. (n.d.).
• Hydrolysis of DFP and the Nerve Agent (S)-Sarin by DFPase Proceeds along Two Different Reaction Pathways: Implications for Engineering Bioscavengers - PMC. (n.d.).
• Serine proteases A. hydrolyze peptide bonds involving the carboxyl groups of serine residues. B. are characterized by having several active sites per molecule, each containing a serine residue. C. are inactivated by reacting with one molecule of diisopropylfluorophosphate per molecule of protein. D. are exopeptidases. E. recognize only the amino acids that contribute to the bond to be broken. - Vaia. (n.d.).
• Irreversible Inhibitions - Gyan Sanchay. (n.d.).
• Activity-based Protein Profiling - Plant Chemetics Laboratory. (n.d.).
• Chemical mechanism of serine protease inactivation by DFP and phosphonate esters. - ResearchGate. (n.d.).
• Small-molecule inhibitor: DFP - MEROPS - the Peptidase Database. (2023, September 8).
• Profiling the Serine Hydrolase Superfamily using Activity-based Probes - Thermo Fisher Scientific. (n.d.).
• First Identification of a Large Set of Serine Hydrolases by Activity-Based Protein Profiling in Dibutyl Phthalate-Exposed Zebrafish Larvae - MDPI. (2022, December 16).
• Development of Single‐Molecule Enzyme Activity Assay for Serine Hydrolases Using Activity‐Based Protein Labeling Probes - PMC. (n.d.).

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Activity-based protein profiling strategies for identifying highly sensitive protein targets of organophosphate pesticides - American Chemical Society [acs.digitellinc.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. plantchemetics.org [plantchemetics.org]
• 6. mdpi.com [mdpi.com]
• 7. vaia.com [vaia.com]
• 8. MEROPS - the Peptidase Database [ebi.ac.uk]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ehs.yale.edu [ehs.yale.edu]
• 12. Tritium – USC Environmental Health & Safety [ehs.usc.edu]
• 13. hpschapters.org [hpschapters.org]
• 14. resources.revvity.com [resources.revvity.com]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Spectrophotometric Determination of 4-Nitrophenol Release from 4-Nitrophenyl Di-N-Pentylphosphinate (PDPP)

Application Note & Protocol Guide Target Audience: Researchers, Enzymologists, and Drug Development Professionals

Introduction & Mechanistic Grounding

The study of serine hydrolases—particularly Neuropathy Target Esterase (NTE/PNPLA6) and butyrylcholinesterase—relies heavily on the use of organophosphorus (OP) probes to elucidate enzyme kinetics, active-site architecture, and toxicological pathways such as OP-induced delayed neurotoxicity (OPIDN) 1.

4-Nitrophenyl di-N-pentylphosphinate (PDPP) is a highly specific, mechanism-based inhibitor and pseudo-substrate. Unlike phosphates or phosphonates, phosphinates like PDPP covalently phosphonylate the active-site serine but cannot undergo the subsequent "aging" process (the irreversible loss of an alkyl group). This unique structural feature makes PDPP an invaluable tool for protecting against OPIDN in vivo and for isolating the initial bimolecular inhibition kinetics in vitro 2.

The cleavage of the ester bond in PDPP by the enzyme's catalytic triad releases 4-nitrophenol (4-NP) as a leaving group. Because 4-NP undergoes a distinct bathochromic shift upon deprotonation, its release can be continuously monitored via UV-Vis spectrophotometry, providing a direct, real-time readout of enzyme activity or inhibition rate.

Kinetic mechanism of serine hydrolase inhibition by PDPP and 4-nitrophenol release.

Physicochemical Properties & Causality in Assay Design

To build a self-validating assay, one must understand the thermodynamic and optical behavior of 4-NP. The protonated form of 4-NP is colorless (λmax ≈ 317 nm), while the deprotonated 4-nitrophenolate anion is bright yellow (λmax ≈ 400–405 nm) .

Because the pKa​ of 4-NP is approximately 7.15 at 25°C, the extinction coefficient ( ϵ ) at 400 nm is highly sensitive to the pH of the assay buffer. A common point of failure in kinetic studies is utilizing the absolute extinction coefficient (18,380 M⁻¹cm⁻¹) in buffers where 4-NP is not fully ionized. To ensure absolute trustworthiness in your quantitative data, you must either calculate the apparent extinction coefficient for your specific pH using the Henderson-Hasselbalch equation or quench the reaction in a strong base to force 100% ionization 3.

Data Presentation: Quantitative Parameters

Table 1: Physicochemical Properties of Assay Components | Component | Property | Value / Characteristic | | :--- | :--- | :--- | | PDPP | Role | Mechanism-based inhibitor / Pseudo-substrate | | | Target Enzymes | Neuropathy Target Esterase (NTE), Butyrylcholinesterase | | 4-Nitrophenol | pKa​ | ~7.15 at 25°C | | | Isosbestic Point | ~348 nm | | | λmax (Deprotonated) | 400 - 405 nm | | | Absolute ϵ400​ | 18,380 ± 90 M⁻¹cm⁻¹ (at pH > 9.5) |

Table 2: Apparent Molar Extinction Coefficients of 4-NP at 400 nm (25°C) | Assay pH | Ionization State (%) | Apparent ϵ400​ (M⁻¹cm⁻¹) | Application Context | | :--- | :--- | :--- | :--- | | 7.0 | 41.5% | ~7,630 | Physiological assays (Low sensitivity) | | 7.5 | 69.1% | ~12,700 | Standard continuous kinetic assays | | 8.0 | 87.6% | ~16,100 | Optimal continuous kinetic assays | | > 9.5 | > 99.5% | 18,380 | Discontinuous/Quenched endpoint assays |

Experimental Protocols

We provide two distinct methodologies. The Continuous Assay is ideal for purified, soluble enzymes. The Discontinuous (Quenched) Assay is engineered for membrane-bound enzymes (like NTE in brain homogenates) where lipid vesicles cause severe light scattering that obscures the 400 nm signal 4.

Protocol A: Continuous Spectrophotometric Assay (Soluble Enzymes)

Causality Note: PDPP is prone to slow, spontaneous base-catalyzed hydrolysis. To maintain a self-validating system, a "Substrate Blank" (buffer + PDPP, no enzyme) must be run concurrently. The background hydrolysis rate is later subtracted from the enzymatic rate.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mM Tris-HCl buffer, pH 8.0, containing 0.1 M NaCl. Equilibrate the buffer to 37°C in a water bath.

• Substrate Preparation: Dissolve PDPP in anhydrous Dimethyl Sulfoxide (DMSO) to create a 10 mM stock. Causality: Anhydrous DMSO prevents premature hydrolysis of the phosphinate ester before the assay begins.

• Cuvette Setup: To a 1 mL quartz cuvette (1 cm path length), add 980 µL of the pre-warmed buffer and 10 µL of the purified enzyme solution.

• Baseline Establishment: Place the cuvette in a dual-beam UV-Vis spectrophotometer. Blank the instrument against the buffer at 400 nm.

• Reaction Initiation: Add 10 µL of the 10 mM PDPP stock (final concentration = 100 µM, 1% DMSO). Mix rapidly by inversion (≤ 3 seconds).

• Kinetic Monitoring: Record the absorbance at 400 nm continuously for 5–10 minutes.

• Validation: Repeat steps 3-6 replacing the enzyme volume with buffer to record the spontaneous hydrolysis rate ( ΔAblank​/min ).

Protocol B: Discontinuous Quenched Assay (Membrane-Bound Enzymes)

Causality Note: Brain homogenates or microsomes create high turbidity. By quenching aliquots in a mixture of Sodium Dodecyl Sulfate (SDS) and NaOH, we achieve three simultaneous goals: (1) SDS solubilizes the lipid membranes, clearing the turbidity; (2) NaOH denatures the enzyme, instantly stopping the reaction; and (3) NaOH shifts the pH > 10, ensuring 100% ionization of 4-NP for maximum optical sensitivity.

Step-by-Step Methodology:

• Reaction Setup: In a microcentrifuge tube, combine 900 µL of 50 mM Tris-HCl (pH 8.0) and 50 µL of tissue homogenate. Pre-incubate at 37°C for 5 minutes.

• Initiation: Add 50 µL of 2 mM PDPP stock. Vortex gently to mix.

• Time-Course Sampling: At precise intervals (e.g., 0, 2, 4, 6, 8, 10 minutes), withdraw 100 µL of the reaction mixture.

• Quenching: Immediately dispense the 100 µL aliquot into a tube containing 900 µL of Quench Solution (1% w/v SDS in 0.1 M NaOH). Vortex vigorously.

• Measurement: Transfer the quenched, clarified samples to a cuvette or microplate and read the endpoint absorbance at 400 nm.

Step-by-step workflow for the continuous spectrophotometric assay of 4-nitrophenol release.

Data Analysis & Kinetic Calculations

To convert the raw spectrophotometric data ( ΔA400​/min ) into molar reaction rates ( v ), apply the Beer-Lambert Law, ensuring you use the correct extinction coefficient based on your assay type.

Equation 1: Velocity Calculation v(μM/min)=ϵapp​×l(ΔAsample​/min−ΔAblank​/min)×106​

Where:

• ϵapp​ = Apparent molar extinction coefficient (e.g., 16,100 M⁻¹cm⁻¹ for Protocol A; 18,380 M⁻¹cm⁻¹ for Protocol B).

• l = Path length in cm (typically 1 cm).

Equation 2: Bimolecular Inhibition Constant ( ki​ ) Because PDPP is a mechanism-based inhibitor, the rate of 4-NP release corresponds to the rate of enzyme phosphonylation. By plotting the pseudo-first-order rate constant ( kobs​ ) against various concentrations of PDPP, the bimolecular rate constant ( ki​ ) can be derived from the slope of the linear regression:

kobs​=ki​[PDPP]

References

• Richardson, R. J., et al. "Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN)." Chemical Research in Toxicology (2013). URL:[Link]

• Williams, D. G., & Johnson, M. K. "Gel-electrophoretic identification of hen brain neurotoxic esterase, labelled with tritiated di-isopropyl phosphorofluoridate." Biochemical Journal (1981). URL:[Link]

• Bowers, G. N., et al. "High-purity 4-nitrophenol: purification, characterization, and specifications for use as a spectrophotometric reference material." Clinical Chemistry (1980). URL:[Link]

• Estévez, J., & Vilanova, E. "Model equations for the kinetics of covalent irreversible enzyme inhibition and spontaneous reactivation: Esterases and organophosphorus compounds." Critical Reviews in Toxicology (2009). URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High-purity 4-nitrophenol: purification, characterization, and specifications for use as a spectrophotometric reference material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing In Vitro Assays for 4-Nitrophenyl di-N-pentylphosphinate (NPP)

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Welcome to the Technical Support Center for organophosphorus compound handling and assay optimization. This guide is specifically engineered for researchers and drug development professionals working with 4-Nitrophenyl di-N-pentylphosphinate (NPP) , a critical biochemical probe used in the study of serine hydrolases.

Mechanistic Context: Why is NPP Challenging?

NPP is a highly lipophilic phosphinate compound. In toxicological and neurological research, it is primarily utilized as an inhibitor of Neuropathy Target Esterase (NTE) , which is formally known as patatin-like phospholipase domain-containing protein 6 (PNPLA6)[1]. NTE is an endoplasmic reticulum-anchored protein with phospholipase B activity[1].

Unlike neuropathic organophosphates (OPs) such as diisopropyl phosphorofluoridate (DFP), which phosphorylate the active site and subsequently undergo a toxic "aging" process (loss of an alkyl group), phosphinates like NPP phosphinylate the active site but cannot age[2]. Consequently, NPP effectively inhibits NTE in vitro and can actually protect against organophosphorus-induced delayed neurotoxicity (OPIDN) in vivo by blocking the active site from neuropathic OPs[2][3].

The Solubilization Challenge: The structural requirement for this protective efficacy—the two hydrophobic n-pentyl chains—gives NPP an exceptionally high partition coefficient (LogP). When introduced into standard aqueous in vitro assay buffers (like Tris-HCl or HEPES), NPP is highly prone to rapid precipitation or the formation of colloidal aggregates, which artificially skews enzyme inhibition kinetics.

Troubleshooting FAQs

Q: Why does NPP precipitate immediately when I add it to my aqueous assay buffer? A: This is caused by "solvent shock." When a highly concentrated organic stock of NPP is pipetted directly into an aqueous buffer, the rapid shift in the dielectric constant forces the hydrophobic n-pentyl tails to aggregate to minimize thermodynamically unfavorable interactions with water. This results in micelle formation or outright precipitation, drastically reducing the active free concentration of the inhibitor.

Q: How can I formulate NPP without denaturing NTE or other target serine hydrolases? A: You must utilize a step-down co-solvent strategy combined with a non-ionic detergent. Because NTE is a membrane-bound protein that processes phosphatidylcholine[1], it is highly tolerant to—and often requires—detergents like Triton X-100 for proper in vitro activity. By pre-dispersing NPP in an intermediate buffer containing 0.1% Triton X-100 before final introduction to the enzyme, you create localized hydrophobic pockets that stabilize the pentyl chains without denaturing the enzyme.

Q: Can I use cyclodextrins (e.g., HP-β-CD) to encapsulate NPP? A: While Hydroxypropyl-β-cyclodextrin (HP-β-CD) is excellent for in vivo formulations, it is generally discouraged for precise in vitro kinetic assays with NPP. Causality: The cyclodextrin cavity acts as a competitive sink for the lipophilic pentyl chains. If the binding affinity of the cyclodextrin for NPP is too high, it will outcompete the NTE active site, leading to an artificially inflated IC50​ value.

Quantitative Solubilization Strategies

To ensure reproducible IC50​ and Ki​ determinations, researchers must balance solubility with enzyme viability. The table below summarizes the quantitative limits for various solubilization strategies.

Solubilization Strategy	Recommended Reagent	Max Final Assay Conc.	Causality / Mechanistic Impact
Primary Co-Solvent	Anhydrous DMSO	≤1.0% v/v	DMSO has a high dielectric constant, perfectly solvating the phosphinate core. >1% risks stripping structural water from the enzyme active site.
Secondary Co-Solvent	Acetone	≤2.0% v/v	Historically used in early NTE assays. Evaporates quickly but provides less stable long-term stock solutions than DMSO.
Non-Ionic Detergent	Triton X-100	0.05%−0.1% w/v	Mimics the native lipid environment of NTE[4]. Stabilizes the n-pentyl chains in mixed micelles, preventing macroscopic precipitation.
Carrier Protein	BSA (Fatty Acid Free)	0.1% w/v	Binds non-specifically to lipophilic tails. Warning: May reduce the free fraction of NPP, requiring mathematical correction for true Ki​ .

Self-Validating Experimental Protocol: The Step-Down Method

To guarantee scientific trustworthiness, this protocol is designed as a self-validating system . It includes built-in quality control gates to ensure the physical state of the compound is correct before any biological data is recorded.

Phase 1: Stock Preparation

• Primary Stock: Dissolve solid NPP in 100% anhydrous DMSO to a concentration of 50 mM.

  • Causality: Anhydrous conditions prevent premature spontaneous hydrolysis of the phosphinate ester bond.

• Vortex and Sonicate: Sonicate in a water bath at 25°C for 5 minutes to ensure complete dissolution.

Phase 2: Intermediate Step-Down Dilution

• Prepare Intermediate Buffer: Create a buffer of 50 mM Tris-HCl (pH 8.0) containing 0.1% Triton X-100 and 10% DMSO.

• Dilute: Pipette the 50 mM Primary Stock into the Intermediate Buffer to create a 1 mM working solution.

  • Causality: The presence of 10% DMSO and Triton X-100 in this intermediate step acts as a thermodynamic bridge, preventing the "solvent shock" that causes immediate precipitation.

Phase 3: Final Assay Integration & Self-Validation

• Assay Addition: Add the 1 mM intermediate solution to your final pre-warmed assay buffer (containing the NTE enzyme) at a 1:100 dilution. This yields a final top concentration of 10 µM NPP, with a final DMSO concentration of 0.1% (well below the 1% denaturation threshold).

• Self-Validation Gate 1 (Physical): Before adding the enzyme substrate (e.g., phenyl valerate[4]), measure the Optical Density (OD) of the well at 600 nm.

  • Validation Rule: If OD600​>0.05 (blank subtracted), colloidal aggregates have formed. The assay must be discarded and detergent ratios adjusted.

• Self-Validation Gate 2 (Kinetic): Plot the dose-response curve. Calculate the Hill coefficient ( nH​ ).

  • Validation Rule: A true solution of NPP binding to NTE will yield nH​≈1.0 . If nH​>1.5 , the compound has formed inhibitory micelles, and the data is invalid.

Visualizations

Workflow Diagram: Step-Down Solubilization

Fig 1: Step-down solubilization workflow for NPP to prevent aqueous precipitation.

Logical Relationship: Mechanism of NTE Inhibition

Fig 2: Mechanism of NTE inhibition by NPP vs. neuropathic organophosphates.

References

• Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN) . SciSpace. Available at:[Link]

• Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN) . National Institutes of Health (NIH) / PMC. Available at: [Link]

• Cholinesterase and phenyl valerate-esterase activities sensitive to organophosphorus compounds in membranes of chicken brain . ResearchGate. Available at:[Link]

• Gel-electrophoretic identification of hen brain neurotoxic esterase, labelled with tritiated di-isopropyl phosphorofluoridate . National Institutes of Health (NIH) / PMC. Available at: [Link]

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Troubleshooting incomplete neuropathy target esterase (NTE) inhibition by 4-Nitrophenyl di-N-pentylphosphinate

Troubleshooting Incomplete Neuropathy Target Esterase (NTE) Inhibition by 4-Nitrophenyl di-N-pentylphosphinate

Welcome to the Technical Support Center for researchers and drug development professionals investigating organophosphate-induced delayed polyneuropathy (OPIDN) and lipid metabolism. This guide addresses specific mechanistic and methodological challenges encountered when using 4-Nitrophenyl di-N-pentylphosphinate (DPP) to inhibit Neuropathy Target Esterase (NTE, also known as PNPLA6).

Mechanistic Context: Why Use a Phosphinate?

NTE is an endoplasmic reticulum-anchored serine hydrolase critical for axonal maintenance[1]. When neuropathic organophosphates (OPs) like diisopropylphosphorofluoridate (DFP) inhibit NTE, the enzyme undergoes "aging"—the irreversible loss of an alkyl group that leaves a negatively charged organophosphyl mass in the active site, triggering OPIDN[2].

Conversely, phosphinates like DPP lack the necessary ester bond to undergo aging. They phosphinylate the active site serine, blocking neuropathic OPs from binding, thereby acting as protective agents against OPIDN[1]. Understanding this divergence in causality is critical for troubleshooting incomplete inhibition.

Mechanistic pathway of NTE inhibition by DPP versus aging OPs.

Diagnostic FAQs

Q1: I am increasing the concentration of DPP, but NTE inhibition plateaus at 60-70% in my crude brain homogenate assay. Why? A: You are likely observing interference from non-target esterases, not incomplete NTE inhibition. Crude tissue homogenates contain multiple esterases that can hydrolyze the generic colorimetric substrate (phenyl valerate) used in NTE assays. Because NTE represents only a fraction of total phenyl valerate hydrolysis, uninhibited background esterases will mask your results. Causality & Fix: You must pre-incubate the homogenate with a non-neuropathic OP, such as paraoxon. Paraoxon effectively inhibits background esterases (like AChE and BChE) but NTE is highly resistant to it[1][3]. This isolates the NTE-specific activity.

Q2: My in vitro inhibition assay shows high variability between technical replicates. How can I stabilize the readout? A: This is typically a solubility or hydrolysis issue. DPP is highly lipophilic due to its two pentyl chains. In aqueous buffers, it can precipitate or form micelles, drastically reducing the effective concentration of the inhibitor. Furthermore, the 4-nitrophenyl leaving group is susceptible to spontaneous hydrolysis at higher pH levels. Causality & Fix: Prepare your DPP stock in anhydrous DMSO and store it at -20°C. Make aqueous dilutions immediately before adding them to the assay buffer (pH 8.0). Ensure the final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.

Q3: In my ex vivo assays, hens dosed with DPP show rapid recovery of NTE activity within a few days. Is the inhibitor failing? A: No, the inhibitor is functioning correctly. Unlike aged phosphorylated NTE, phosphinylated NTE undergoes spontaneous dephosphinylation (reactivation) in vivo. Causality & Fix: The physiological turnover mechanism cannot distinguish between active and phosphinylated NTE. The half-life of reappearance of active NTE following DPP inhibition is approximately 2.07 days in the brain and 3.62 days in the spinal cord[4]. If you require sustained inhibition, you must adjust your dosing frequency to account for this spontaneous reactivation.

Standardized Self-Validating Protocol: Differential NTE Assay

To ensure trustworthiness, your assay must be self-validating. This protocol uses a differential inhibition strategy to isolate NTE activity from background noise, ensuring that the inhibition you measure is exclusively NTE.

Step 1: Tissue Preparation

• Homogenize brain or spinal cord tissue in 50 mM Tris-HCl buffer (pH 8.0) containing 1 mM EDTA.

• Centrifuge at 10,000 × g for 10 minutes to clear unbroken cells and nuclei. Use the supernatant (crude membrane fraction).

Step 2: Differential Pre-Incubation (The Internal Control)

• Divide the homogenate into three reaction tubes:

  • Tube A (Total Activity Control): Add vehicle (1% DMSO).

  • Tube B (Paraoxon Control - Isolates NTE): Add Paraoxon to a final concentration of 40 µM. Incubate for 20 minutes at 37°C. (This eliminates non-NTE esterases).

  • Tube C (DPP Test): Add Paraoxon (40 µM) + DPP (target concentration, e.g., 1 µM). Incubate for 20 minutes at 37°C.

Step 3: Substrate Addition

• Add Phenyl valerate (PV) dispersed in 0.03% Triton X-100 to all tubes.

• Incubate for exactly 15 minutes at 37°C.

Step 4: Colorimetric Readout

• Stop the reaction by adding 1% SDS containing 0.025% 4-aminoantipyrine.

• Add 0.4% potassium ferricyanide to develop the color (reacts with the cleaved phenol).

• Read absorbance at 510 nm.

• Validation Logic: NTE Activity = (Absorbance of Tube B) - (Absorbance of Tube C). If Tube A and Tube B have the same absorbance, your Paraoxon is degraded, and the assay is invalid.

Quantitative Kinetic Data

Understanding the kinetic parameters of your inhibitors is essential for experimental design. Below is a comparison of DPP against standard reference compounds.

Inhibitor	Chemical Class	Neuropathic Potential	Target Affinity ( I50​ , 20 min, 37°C)	Aging Half-Life	In Vivo Spontaneous Reactivation ( t1/2​ )
DPP	Phosphinate	Protective (No OPIDN)	~0.2 µM[5]	N/A (Does not age)	2.07 days (Brain)[4]
DFP	Phosphate	Induces OPIDN	~0.5 µM	Minutes to Hours	Intractable (Ages rapidly)
Paraoxon	Phosphate	Non-Neuropathic	>100 µM (NTE resistant)	N/A	N/A (Targets AChE instead)

Troubleshooting Logic Tree

Use the following diagnostic workflow to systematically resolve incomplete inhibition in your laboratory.

Diagnostic workflow for resolving incomplete NTE inhibition in vitro.

References

• Richardson, R. J., et al. "Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN)." PMC. Available at:[Link]

• Johnson, M. K., et al. "Neuropathy target esterase: rates of turnover in vivo following covalent inhibition with phenyl di-n-pentylphosphinate." PubMed. Available at: [Link]

• Estévez, J., et al. "Cholinesterase and phenyl valerate-esterase activities sensitive to organophosphorus compounds in membranes of chicken brain." ResearchGate. Available at:[Link]

• Johnson, M. K., & Read, D. J. "Neuropathy Target Esterase (NTE): Overview and Future." ResearchGate. Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Neuropathy target esterase: rates of turnover in vivo following covalent inhibition with phenyl di-n-pentylphosphinate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Preventing spontaneous esterase reactivation after 4-Nitrophenyl di-N-pentylphosphinate treatment

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, achieving stable, reproducible esterase inhibition is critical for your assays. This guide provides an in-depth mechanistic breakdown, self-validating troubleshooting protocols, and targeted FAQs to help you prevent spontaneous esterase reactivation when utilizing 4-Nitrophenyl di-N-pentylphosphinate (NPP).

The Causality of Reactivation: A Mechanistic Overview

To troubleshoot NPP effectively, we must first understand the structural causality of its interaction with target enzymes like Neuropathy Target Esterase (NTE).

When NPP interacts with a serine esterase, the active site serine hydroxyl engages in a nucleophilic attack on the electropositive phosphorus atom, displacing the 4-nitrophenoxyl leaving group[1]. This forms a covalently phosphinylated enzyme. For classical organophosphates (like DFP or paraoxon), this complex rapidly undergoes "aging"—the cleavage of an alkoxy (P-O-C) bond that leaves a negatively charged oxygen, rendering the enzyme permanently and irreversibly inhibited[1].

The Phosphinate Exception: NPP is a di-alkyl phosphinate. It possesses two pentyl groups attached directly to the phosphorus via stable P-C bonds and entirely lacks an alkoxy group. Consequently, the aging rate ( k4​ ) is strictly zero[1]. Because the complex cannot age, the phosphinylated enzyme remains perpetually susceptible to spontaneous nucleophilic attack by water ( k3​ ). This leads to slow, spontaneous dephosphinylation and the reappearance of active enzyme, which in vivo exhibits a half-life of approximately 2.07 to 3.62 days depending on the tissue matrix[2].

Fig 1. Kinetic pathway of esterase inhibition by NPP, highlighting the dominant reactivation loop.

Quantitative Comparison of Inhibitor Kinetics

To contextualize NPP's behavior, compare its kinetic parameters against other standard organophosphorus compounds.

Table 1: Kinetic Comparison of Organophosphorus Esterase Inhibitors

Inhibitor Class	Representative Compound	Leaving Group	Aging Rate ( k4​ )	Spontaneous Reactivation ( k3​ )	Primary Application
Phosphates	Paraoxon	4-Nitrophenoxyl	Fast	Slow	Irreversible AChE inhibition
Phosphonates	Soman	Fluoride	Very Fast	Very Slow	Chemical warfare modeling
Phosphinates	NPP	4-Nitrophenoxyl	Zero	Moderate to Fast	Reversible NTE protection

Troubleshooting Guides & Methodologies

Protocol 1: Preventing Reactivation During Prolonged Assays (Ongoing Inhibition)

The Problem: Esterase activity gradually returns during multi-day cell culture or extended in vitro assays. The Causality: Because k4​=0 , the E−P complex is exclusively cleared via k3​ (hydrolysis). If the free inhibitor is depleted or degrades, k3​ outpaces the forward phosphinylation reaction ( k2​ ), allowing the enzyme to reactivate[2].

Step-by-Step Methodology:

• Stock Preparation: Reconstitute NPP in anhydrous DMSO to a concentration of 10 mM. Store at -20°C in single-use aliquots to prevent moisture-induced degradation of the leaving group.

• Initial Dosing: Dose your biological samples or culture media with a saturating concentration of NPP (typically 5–10 µM) to achieve >95% initial inhibition.

• Steady-State Maintenance: For any assay extending beyond 12 hours, supplement the media with a 1 µM "maintenance dose" of NPP every 24 hours. This ensures the pseudo-first-order rate of inhibition ( k2​[I] ) remains significantly higher than the rate of spontaneous hydrolysis ( k3​ ).

• Solvent Control: Ensure the cumulative DMSO concentration never exceeds 0.5% (v/v) to avoid solvent-induced protein denaturation.

Self-Validation Check: To confirm that your activity loss is due to reversible NPP inhibition and not spontaneous enzyme degradation over long incubations, run a parallel "Washout Control." Remove NPP from an aliquot via a rapid spin-column (e.g., Sephadex G-25). Incubate the eluted enzyme in inhibitor-free buffer at 37°C. Catalytic activity should steadily return over 48–72 hours, validating the structural integrity of your esterase[2].

Protocol 2: Preventing Reactivation During Sample Homogenization

The Problem: Samples show artificially high esterase activity when assayed ex vivo, despite successful in vivo inhibition. The Causality: Tissue homogenization drastically dilutes the free inhibitor, shifting the equilibrium toward reactivation. Furthermore, spontaneous reactivation is often catalyzed by an active-site histidine residue. At physiological pH (7.4), this histidine is unprotonated and highly effective at activating water for nucleophilic attack on the phosphorus atom.

Step-by-Step Methodology:

• Thermal Quenching: Pre-chill all homogenization buffers and rotors to 0–4°C. Perform all extraction steps strictly on ice to thermodynamically depress the spontaneous hydrolysis rate.

• pH Optimization: Adjust the pH of your lysis buffer (e.g., 50 mM Tris-HCl or Sodium Phosphate) to 6.5 – 6.8 . Protonating the active-site histidine (which typically has a pKa near 6.1–7.0) disables its ability to activate water, effectively freezing the enzyme in its phosphinylated state.

• Rapid Processing: Homogenize the tissue and perform downstream assays—such as phenyl valerate hydrolysis or gel-electrophoretic identification of labelled polypeptides[3]—within 2 hours of extraction.

Self-Validation Check: Split a single NPP-inhibited biological sample into two aliquots. Homogenize Aliquot A at pH 7.4 at 25°C, and Aliquot B at pH 6.8 at 4°C. Assay both for esterase activity. Aliquot B will demonstrate >90% sustained inhibition, whereas Aliquot A will show artificially high background activity due to rapid, processing-induced reactivation.

Frequently Asked Questions (FAQs)

Q: Why doesn't NPP permanently inhibit my target esterase like DFP or Mipafox does? A: DFP and Mipafox are capable of "aging" because they possess functional groups (alkoxy or alkylamino groups) that can be cleaved off the phosphorus atom after the initial enzyme attack[1]. This cleavage leaves a negative charge on the bound inhibitor, which repels water and prevents reactivation. NPP is a di-alkyl phosphinate lacking these cleavable groups, meaning it is physically impossible for it to undergo the aging process[1].

Q: Can I use oximes (e.g., 2-PAM or HI-6) to deliberately accelerate the reactivation of NPP-inhibited esterases? A: While oximes are powerful nucleophiles routinely used to reactivate phosphate-inhibited enzymes (like AChE), they are generally ineffective against phosphinates. The di-pentyl groups on NPP create severe steric hindrance, and the lack of a highly electrophilic center (compared to phosphates) makes oxime attack unfavorable. Spontaneous water hydrolysis remains the dominant pathway for NPP reactivation.

Q: My gel electrophoresis shows a loss of the 155 kDa band labelling after NPP treatment. How do I prove this is specific NTE inhibition? A: NPP is highly specific for NTE over acetylcholinesterase. To prove specificity, utilize a differential inhibition assay. Pre-incubate your samples with Paraoxon (which inhibits non-target esterases but not NTE) before applying a radiolabeled probe like [3H] DiPF. If NPP successfully outcompetes the probe for the Paraoxon-resistant 155 kDa band, you have definitively isolated NTE activity[3].

References

• Neuropathy target esterase: rates of turnover in vivo following covalent inhibition with phenyl di-n-pentylphosphin
• Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN).NIH.
• Gel-electrophoretic identification of hen brain neurotoxic esterase, labelled with tritiated di-isopropyl phosphorofluorid

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Neuropathy target esterase: rates of turnover in vivo following covalent inhibition with phenyl di-n-pentylphosphinate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]

Technical Support Center: Troubleshooting Background Noise in 4-Nitrophenyl di-N-pentylphosphinate (NPP) Enzyme Binding Studies

Welcome to the technical support guide for researchers, scientists, and drug development professionals utilizing 4-Nitrophenyl di-N-pentylphosphinate (NPP) in enzyme binding studies. This resource is designed to provide in-depth troubleshooting assistance and frequently asked questions to help you minimize background noise and ensure the integrity of your experimental data.

High background noise can significantly reduce the sensitivity and accuracy of enzyme assays, obscuring true enzymatic activity.[1][2] This guide offers a systematic approach to identifying and mitigating the common causes of elevated background signals when working with NPP and similar chromogenic substrates.

I. Troubleshooting Guide: A Systematic Approach to Reducing Background Noise

High background signal in your no-enzyme control is a clear indicator of an issue that needs to be addressed.[1] This section provides a logical workflow to diagnose and resolve the root causes of this problem.

Issue 1: High Background Signal in the "No-Enzyme" Control Well

This is one of the most common issues and often points to the spontaneous breakdown of the substrate or contamination.[1]

Probable Cause A: Spontaneous Hydrolysis of 4-Nitrophenyl di-N-pentylphosphinate

The ester bond in NPP, like other p-nitrophenyl esters, is susceptible to non-enzymatic hydrolysis, which releases the yellow p-nitrophenolate ion, leading to a high background reading at 405 nm.[3][4][5][6] The rate of this hydrolysis is influenced by pH, temperature, and buffer composition.[4][5][6]

Solutions:

• Optimize Buffer pH: The stability of p-nitrophenyl esters is highly pH-dependent.[3][4][5] While the enzymatic reaction may have an optimal pH, a compromise might be necessary to reduce the rate of spontaneous hydrolysis. It is recommended to perform a pH titration of your buffer to find the optimal balance between enzyme activity and substrate stability.[7][8] For many phosphatase assays using similar substrates, a slightly alkaline pH is used to enhance the color development of p-nitrophenol, but this can also increase non-enzymatic hydrolysis.[9]

• Prepare Substrate Solution Fresh: Due to its instability in aqueous solutions, always prepare the NPP working solution immediately before use.[3] Avoid storing NPP solutions for extended periods, even at low temperatures, as degradation can still occur.[3][10]

• Control Incubation Temperature and Time: Higher temperatures accelerate the rate of chemical reactions, including non-enzymatic hydrolysis.[4][5] Consider reducing the incubation temperature or shortening the incubation time to minimize the contribution of spontaneous breakdown to the background signal.[11]

• Run a "No-Substrate" Control: To confirm that the background signal originates from the substrate, include a control well containing all reaction components except for NPP.[1][12] A low signal in this control strongly suggests that substrate instability is the primary issue.

Probable Cause B: Contaminated Reagents

Buffers, water, or stock solutions can be a source of contamination that either directly contributes to the background signal or accelerates substrate degradation.[1]

Solutions:

• Use High-Purity Water: Always use freshly deionized, distilled, or ultrapure water for preparing all buffers and solutions.

• Prepare Fresh Buffers: If you suspect buffer contamination, prepare a fresh batch from high-purity reagents.

• Check for Microbial Contamination: Microbial growth in stock solutions can lead to the presence of endogenous enzymes that may hydrolyze the substrate. Filter-sterilize buffers and store them appropriately.

Issue 2: Inconsistent or Erratic Background Noise Across a Plate

Variability in background signal across different wells of a microplate can point to issues with pipetting, mixing, or environmental factors.

Probable Cause A: Pipetting and Mixing Inaccuracies

Inconsistent volumes of substrate or other reagents can lead to variable background signals.

Solutions:

• Calibrate Pipettes: Ensure all pipettes are properly calibrated and use appropriate pipetting techniques to maintain accuracy and precision.[11]

• Ensure Thorough Mixing: After adding all components to the wells, ensure they are mixed thoroughly but gently to avoid introducing air bubbles.

Probable Cause B: Environmental Factors

Exposure to light and temperature gradients across the plate can affect the rate of spontaneous hydrolysis.

Solutions:

• Protect from Light: p-Nitrophenyl substrates are light-sensitive.[3] Protect the microplate from direct light during incubation.[1][9]

• Ensure Uniform Temperature: Incubate the plate in an incubator that provides uniform temperature distribution to all wells.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and use of 4-Nitrophenyl di-N-pentylphosphinate in enzyme assays.

Q1: How should I store solid 4-Nitrophenyl di-N-pentylphosphinate?

Solid NPP is relatively stable when stored correctly. For long-term storage, it is recommended to keep it at -20°C in a dark, dry environment.[3] For short-term storage, 2-8°C is acceptable.[3] Always refer to the manufacturer's instructions for specific storage recommendations.

Q2: What is the optimal buffer for NPP assays?

The optimal buffer depends on the specific enzyme being studied. However, some general considerations apply. The buffer should maintain the desired pH throughout the experiment and should not interfere with the reaction.[8] It's crucial to select a buffer system whose pKa is close to the desired assay pH.[8] Common buffers for similar assays include Tris-HCl and HEPES.[7] Avoid buffers containing components that might inhibit the enzyme or react with the substrate.

Q3: How do I determine the optimal concentration of NPP to use?

The optimal substrate concentration should be determined experimentally by performing a substrate titration. This involves measuring the initial reaction velocity at various NPP concentrations. For kinetic studies, it is often desirable to work at a substrate concentration that is at or above the Michaelis-Menten constant (Km) to ensure the enzyme is saturated with the substrate.

Q4: Can I reuse diluted NPP solutions?

It is strongly recommended not to reuse diluted NPP solutions.[11] Due to their susceptibility to hydrolysis, it is best practice to prepare them fresh for each experiment to ensure reproducibility and minimize background noise.[3]

III. Key Experimental Protocols and Data Presentation

To aid in your troubleshooting efforts, this section provides a detailed protocol for assessing substrate stability and a template for organizing your optimization data.

Protocol: Assessing the Spontaneous Hydrolysis of 4-Nitrophenyl di-N-pentylphosphinate

Objective: To determine the rate of non-enzymatic hydrolysis of NPP in your specific assay buffer and conditions.

Materials:

• 96-well clear, flat-bottom microplate

• Your chosen assay buffer

• 4-Nitrophenyl di-N-pentylphosphinate (NPP)

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Prepare a working solution of NPP in your assay buffer at the concentration you intend to use in your experiments.

• In a 96-well plate, add the same volume of the NPP working solution to at least three wells.

• Add the same volume of assay buffer without NPP to at least three wells to serve as a blank.

• Incubate the plate at your intended assay temperature, protected from light.

• Measure the absorbance at 405 nm at regular time intervals (e.g., every 5 minutes) for the duration of your planned enzyme assay.

• Subtract the average absorbance of the blank wells from the average absorbance of the NPP-containing wells at each time point.

• Plot the corrected absorbance versus time. The slope of this line represents the rate of spontaneous hydrolysis.

Data Presentation: Optimizing Assay Components

Systematic optimization of reagent concentrations is crucial for minimizing background noise and maximizing the signal-to-noise ratio.[1] The following table provides an example of how to structure your data when optimizing buffer pH.

Buffer pH	Average Enzyme Signal (Absorbance at 405 nm)	Average "No-Enzyme" Control Signal (Absorbance at 405 nm)	Signal-to-Noise Ratio (Enzyme Signal / "No-Enzyme" Signal)
7.0	0.550	0.050	11.0
7.5	0.800	0.080	10.0
8.0	1.100	0.150	7.3
8.5	1.250	0.250	5.0
9.0	1.300	0.400	3.25

Note: The data presented is illustrative and will vary depending on the specific enzyme and assay conditions.

IV. Visualizing Experimental Workflows

Visual aids can help clarify complex experimental procedures. The following diagrams, generated using Graphviz, illustrate key workflows for troubleshooting and optimizing your enzyme assay.

Troubleshooting Workflow for High Background Noise

Caption: A step-by-step workflow for optimizing assay parameters.

V. References

• Barnard, P. W. C., Bunton, C. A., Llewellyn, D. R., Oldham, K. G., Silver, B. L., & Vernon, C. A. (1955). THE NON-ENZYMATIC HYDROLYSIS OF p-NITROPHENYL PHOSPHATE. Canadian Journal of Chemistry, 33(10), 1480-1493.

• ResearchGate. (n.d.). The non-enzymatic hydrolysis of p-nitrophenyl phosphate. Retrieved from [Link]

• ARP American Research Products, Inc. (n.d.). Elisa troubleshooting tips – High background. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). THE NON-ENZYMATIC HYDROLYSIS OF p-NITROPHENYL PHOSPHATE. Retrieved from [Link]

• ScienceDirect. (2021, May 21). p-Nitrophenyl esters provide new insights and applications for the thiolase enzyme OleA. Retrieved from [Link]

• Krishgen. (n.d.). Troubleshooting Guide for ELISA High Background Poor Standard Curve. Retrieved from [Link]

• ACS Publications. (2000, March 4). Hydrolysis of p-Nitrophenyl Esters in the Presence of Polymer Micelles. Selectivity and Biphasic Behavior with Increasing Ester Concentration. Retrieved from [Link]

• Journal of Plant Biotechnology. (2018, December 31). Optimized phos-tag mobility shift assay for the detection of protein phosphorylation in planta. Retrieved from [Link]

• MDPI. (2021, May 11). The Hydrolysis of Phosphinates and Phosphonates: A Review. Retrieved from [Link]

• Patsnap Synapse. (2025, May 9). How to Choose the Right Buffer for Enzyme Activity Tests. Retrieved from [Link]

• Soils Lab. (2021, July 21). SOP: Enzyme assays (pNP). Retrieved from [Link]

• NCBI Bookshelf. (2012, May 1). Basics of Enzymatic Assays for HTS. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arp1.com [arp1.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. How to Choose the Right Buffer for Enzyme Activity Tests [synapse.patsnap.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. novateinbio.com [novateinbio.com]
• 12. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Minimizing off-target cholinesterase effects of 4-Nitrophenyl di-N-pentylphosphinate

Welcome to the Technical Support Center for neurotoxicology and organophosphorus (OP) research. This guide is specifically designed for researchers working with 4-Nitrophenyl di-N-pentylphosphinate (PNPDPP) , a phosphinate analog used primarily to study Neuropathy Target Esterase (NTE/PNPLA6) and to protect against Organophosphorus Compound-Induced Delayed Neurotoxicity (OPIDN)[1].

While PNPDPP is highly selective for NTE, researchers frequently encounter off-target inhibition of Acetylcholinesterase (AChE) and other esterases at higher concentrations or extended incubation times. This portal provides causality-driven troubleshooting, validated protocols, and mechanistic insights to help you isolate NTE-specific effects.

Mechanistic Overview: PNPDPP Target Differentiation

PNPDPP is a non-neuropathic phosphinate that covalently binds to the active site of NTE. Because it does not undergo the "aging" process (dealkylation) typical of neuropathic phosphates like DFP, it temporarily occupies the NTE active site, shielding it from neuropathic agents and preventing OPIDN[1]. However, the structural similarity of serine hydrolase active sites means that AChE can act as an off-target sink if assay conditions are not strictly controlled.

Fig 1: Mechanistic pathway of PNPDPP target engagement and resulting physiological outcomes.

Quantitative Data: Target Selectivity Profile

To minimize off-target effects, it is critical to operate within the optimal therapeutic/experimental window. The following table summarizes the differential inhibition kinetics of PNPDPP in hen brain homogenates[2][3].

Esterase Target	IC50 (30 min incubation)	Inhibition at 10 µM PNPDPP	Primary Function / Consequence of Inhibition
NTE (Band-1 polypeptide)	~0.8 µM	82% - 84%	Axon maintenance; Protection from OPIDN
AChE (Off-target)	> 50 µM	< 15%	Neurotransmission; Cholinergic toxicity
Band-2 Polypeptides	~15 µM	51%	Unknown biological function

Troubleshooting & FAQs

Q1: I am observing significant AChE inhibition (>30%) when using PNPDPP to protect against DFP-induced OPIDN in vivo. How can I reduce this? Causality & Solution: High AChE inhibition is typically an artifact of excessive dosing or poor vehicle dispersion leading to localized concentration spikes. PNPDPP is highly lipophilic. If administered in a purely aqueous or poorly emulsified vehicle, local concentrations at the injection site or in the bloodstream can exceed the AChE IC50 threshold. Action: Formulate PNPDPP in a lipid-compatible vehicle (e.g., glycerol formal or a mild Tween-80/saline emulsion). Titrate your in vivo dose down to the minimum required for 70% NTE inhibition, which is the established threshold for OPIDN protection[1].

Q2: My in vitro Ellman’s assay shows baseline drift when PNPDPP is added to the tissue homogenate. Is it reacting with the DTNB? Causality & Solution: PNPDPP itself does not react with 5,5′-dithiobis(2-nitrobenzoic acid) (DTNB). However, the leaving group of PNPDPP is 4-nitrophenol, which absorbs light strongly at 400-410 nm—the exact same wavelength used to monitor the 5-thio-2-nitrobenzoate (TNB) anion in Ellman's assay[3]. Action: You must run a parallel blank containing PNPDPP and buffer (without substrate) to subtract the background absorbance generated by the release of 4-nitrophenol during the pre-incubation phase. Alternatively, use a discontinuous assay where the reaction is stopped, and the inhibitor is washed out prior to substrate addition.

Q3: How do I differentiate between NTE inhibition and general esterase (PVase) inhibition in my samples? Causality & Solution: Chicken brain membranes contain multiple phenyl valerate (PV) hydrolyzing esterases (EPα, EPβ, EPγ, EPδ). NTE corresponds specifically to the EPγ fraction[3]. To isolate NTE activity, you must use a differential inhibition assay. Action: Pre-incubate one aliquot of the sample with Paraoxon (which inhibits AChE and non-NTE PVases but not NTE) and another aliquot with Paraoxon + Mipafox (which inhibits all PVases including NTE). The difference in PV hydrolysis between these two aliquots represents true NTE activity.

Validated Protocol: Differential Assay for NTE vs. AChE Activity

This self-validating protocol ensures that the observed esterase inhibition is accurately attributed to the correct enzyme, preventing data confounding by off-target AChE binding.

Phase 1: Sample Preparation

• Homogenize tissue (e.g., hen brain) in 50 mM Tris-HCl buffer (pH 8.0) containing 1 mM EDTA at a 1:10 (w/v) ratio.

• Centrifuge at 10,000 x g for 15 minutes at 4°C to isolate the post-nuclear supernatant.

Phase 2: Differential Pre-Incubation (The Self-Validating Step) Prepare three reaction tubes for each sample to isolate NTE activity from AChE and other esterases:

• Tube A (Total PVase): Add 40 µL homogenate + 10 µL buffer.

• Tube B (Paraoxon-resistant PVase / NTE + background): Add 40 µL homogenate + 10 µL Paraoxon (final concentration 40 µM). This eliminates AChE and non-NTE esterases.

• Tube C (Fully inhibited background): Add 40 µL homogenate + 10 µL Paraoxon (40 µM) + Mipafox (50 µM). This eliminates all esterases including NTE.

Phase 3: PNPDPP Treatment & Measurement

• Add your desired concentration of PNPDPP (e.g., 1 µM to 10 µM) to parallel sets of Tubes B.

• Incubate all tubes at 37°C for exactly 30 minutes. Strict timing is required as phosphinate binding is time-dependent.

• Add 2.5 mM Phenyl Valerate (PV) substrate to all tubes. Incubate for 15 minutes.

• Stop the reaction by adding 1% SDS containing 0.025% 4-aminoantipyrine.

• Add 0.4% potassium ferricyanide to develop the color (red quinoneimine dye).

• Read absorbance at 510 nm.

• Calculation: True NTE activity = (Absorbance Tube B) - (Absorbance Tube C). The reduction in this calculated value in the PNPDPP-treated samples represents specific NTE inhibition, completely independent of AChE off-target effects.

References

• Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN)
• Kinetic of inhibition of esterases by non-stable compounds: PMSF as...
• Cholinesterase and phenyl valerate-esterase activities sensitive to organophosphorus compounds in membranes of chicken brain Source: ResearchGate URL

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing In Vivo Delivery of 4-Nitrophenyl di-N-pentylphosphinate (NPNPP)

Overview 4-Nitrophenyl di-N-pentylphosphinate (NPNPP) is a highly lipophilic organophosphinate ester widely used in neurotoxicology as a non-aging inhibitor of Neuropathy Target Esterase (NTE / PNPLA6). Because NPNPP lacks an ionizable group and possesses long hydrophobic pentyl chains, it exhibits extremely poor aqueous solubility. This guide provides validated troubleshooting strategies for formulating NPNPP for in vivo administration, ensuring optimal bioavailability while avoiding the confounding neurotoxic effects of common organic solvents.

Section 1: Mechanistic Context & Experimental Logic

Why do we use NPNPP, and why is solvent choice so critical? NPNPP is primarily used to study Organophosphorus-Induced Delayed Neurotoxicity (OPIDN). Unlike neuropathic organophosphates (e.g., DFP), which inhibit NTE and then undergo a dealkylation reaction known as "aging" to trigger axonal degeneration, phosphinates like NPNPP cannot age 1. Consequently, pre-dosing animals with NPNPP occupies the NTE active site, providing complete protection against subsequent exposure to neuropathic OPs 12.

Because the primary readout in these experiments involves assessing neuromotor function (e.g., rotarod performance, gait analysis), the vehicle used to deliver NPNPP must be entirely devoid of neuromotor toxicity.

Mechanistic logic of NPNPP binding to NTE, preventing OP-induced aging and neurotoxicity.

Section 2: Formulation & Solubility Troubleshooting (FAQs)

Q: My NPNPP precipitates immediately when I dilute my DMSO stock into saline. How do I prevent this? A: This is a classic case of "solvent shock." NPNPP is highly lipophilic; when an aqueous phase is introduced rapidly, the DMSO solvation shell collapses before the compound can partition into stable micelles. Causality & Solution: You must bridge the polarity gap using a multi-component co-solvent system 3. Instead of a binary DMSO/Water mixture, use a gradient approach: dissolve first in DMSO, then add a lipophilic carrier (PEG-400), followed by a surfactant (Tween-80) to form micelles, and finally add the aqueous phase dropwise under continuous vortexing.

Q: Can I just use 100% DMSO or a 50% PEG-400 vehicle to ensure complete dissolution for intraperitoneal (IP) injection? A: Absolutely not. While high concentrations of DMSO or PEG-400 will dissolve NPNPP, they introduce unacceptable confounding variables. Causality: Vehicles consisting solely of DMSO or high concentrations of PEG-400 induce marked neuromotor deficits in mice, which will falsely present as neurotoxicity in rotarod or grip-strength tests 4. Furthermore, DMSO concentrations >10% can cause local tissue necrosis and systemic inflammation. Your final DMSO concentration must be kept at or below 5-10% for in vivo dosing 43.

Q: The solution looks clear, but my in vivo efficacy is highly variable. What is going wrong? A: You likely have micro-precipitation. NPNPP can form sub-visible aggregates that pass a basic visual inspection but dramatically reduce the bioavailable fraction of the drug. Solution: Incorporate a 10-minute water-bath sonication step immediately after adding the aqueous phase. Validate the formulation by ensuring no settling occurs after 2 hours at room temperature.

Section 3: In Vivo Toxicity & Concentration Limits

To design a self-validating and safe formulation, adhere to the maximum tolerated limits for common excipients. Exceeding these limits will compromise the scientific integrity of your neurotoxicity models.

Solvent / Excipient	Max Recommended % (v/v) for IP/IV	Primary Toxicity / Confounding Effect
DMSO	5% - 10%	Neuromotor deficit, hemolysis (IV), local inflammation 43
PEG-400	40%	Osmotic stress, motor impairment at high doses 4
Tween-80	1% - 5%	Histamine release, anaphylactoid reactions
Ethanol	< 10%	CNS depression, respiratory depression

Section 4: Step-by-Step Formulation Protocol

This protocol utilizes a standard 10% DMSO / 40% PEG-400 / 5% Tween-80 / 45% Saline vehicle, which is field-proven for highly lipophilic organophosphinates and minimizes neuromotor artifacts.

Materials Required:

• NPNPP (High purity, stored at -20°C)

• Anhydrous DMSO (Cell culture grade)

• PEG-400

• Tween-80

• 0.9% Sterile Saline

Step-by-Step Methodology:

• Primary Dissolution: Weigh the required mass of NPNPP. Add the calculated volume of 100% DMSO (representing exactly 10% of your final intended volume). Vortex vigorously until the powder is completely dissolved. Causality: DMSO acts as the primary solvent to break the crystal lattice of the compound.

• Carrier Addition: Add PEG-400 (40% of final volume) to the DMSO-NPNPP solution. Vortex for 30 seconds to ensure homogeneous mixing of the organic phases.

• Micelle Formation: Add Tween-80 (5% of final volume). Because Tween-80 is highly viscous, use a positive displacement pipette or cut the tip of a standard pipette to ensure accurate volume transfer. Vortex for 1 minute. The solution should be slightly viscous but completely clear. Causality: Tween-80 coats the lipophilic molecules, preparing them for suspension in the aqueous phase.

• Aqueous Phase Integration (Critical Step): Place the tube on a vortex mixer set to medium speed. While vortexing, add the 0.9% Saline (45% of final volume) drop by drop. Do not inject the saline in a single bolus, as this will cause irreversible precipitation.

• Self-Validating Quality Control: Sonicate the final mixture in a room-temperature water bath for 10 minutes. The final formulation must be optically clear. If available, verify micelle size (<100 nm) using Dynamic Light Scattering (DLS). Administer to subjects within 2 hours of formulation to prevent gradual aggregation.

Sequential formulation workflow to prevent solvent shock and micro-precipitation of NPNPP.

References

• Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN). SciSpace. Available at: [Link]

• Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation. Publishing at the Library - University of Alberta. Available at: [Link]

• Gel-electrophoretic identification of hen brain neurotoxic esterase, labelled with tritiated di-isopropyl phosphorofluoridate. PubMed / NIH. Available at:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Gel-electrophoretic identification of hen brain neurotoxic esterase, labelled with tritiated di-isopropyl phosphorofluoridate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. journals.library.ualberta.ca [journals.library.ualberta.ca]

Reference Data & Comparative Studies

Differential Profiling of Serine Hydrolases: A Comparative Guide to Paraoxon and 4-Nitrophenyl di-N-pentylphosphinate in Esterase Sensitivity Assays

Esterases, particularly serine hydrolases, play critical roles in xenobiotic metabolism, neurotransmission, and neurotoxicity. In neurotoxicological assessments and drug development, distinguishing between specific esterase isoforms—such as Neuropathy Target Esterase (NTE) and general carboxylesterases—is paramount[1].

This guide provides an in-depth mechanistic and practical comparison of two critical chemical probes used in esterase sensitivity assays: Paraoxon (a classic organophosphate) and 4-Nitrophenyl di-N-pentylphosphinate (a structurally tuned phosphinate). By leveraging their distinct inhibitory profiles, researchers can construct self-validating experimental systems to isolate and quantify specific esterase activities in complex biological matrices.

Mechanistic Causality in Esterase Inhibition

The utility of an esterase inhibitor lies in its structural interaction with the enzyme's catalytic triad. The choice between a phosphate (Paraoxon) and a phosphinate (4-Nitrophenyl di-N-pentylphosphinate) dictates the stability of the enzyme-inhibitor complex and the selectivity of the assay.

Paraoxon: The Broad-Spectrum Discriminator

Paraoxon (diethyl 4-nitrophenyl phosphate) is the active metabolite of the pesticide parathion. It acts as a potent, broad-spectrum inhibitor of many serine hydrolases, including acetylcholinesterase (AChE) and various carboxylesterases, operating in the nanomolar range[1].

• Causality in Assay Design: Paraoxon is primarily utilized as a "clearing agent" in NTE assays. Because NTE is inherently resistant to Paraoxon, pre-incubating tissue homogenates with Paraoxon effectively eliminates background noise from non-relevant, highly sensitive esterases[2]. This creates a clean biochemical background to study Paraoxon-resistant components. Interestingly, some Paraoxon-inhibited esterases exhibit spontaneous reactivation, which must be accounted for in prolonged kinetic models[1].

4-Nitrophenyl di-N-pentylphosphinate: The Hydrophobic Targeter

Unlike the broad reactivity of Paraoxon, 4-Nitrophenyl di-N-pentylphosphinate is designed for specificity. Structure-activity relationship (SAR) studies demonstrate that hydrophobic inhibitors with specific dialkyl chain lengths (such as n-pentyl) exhibit optimal steric alignment with the active site of NTE[2].

• Causality in Assay Design: The n-pentyl chains provide the ideal hydrophobic bulk to interact with NTE's binding pocket without causing the steric hindrance seen in longer-chain (e.g., n-decyl) derivatives[2]. When administered in vitro or in vivo, 4-Nitrophenyl di-N-pentylphosphinate profoundly inhibits NTE and specific electrophoretic protein bands (e.g., band 1 in hen brain assays) while leaving other esterases relatively untouched[3].

Quantitative Performance Comparison

To facilitate experimental design, the following table summarizes the comparative kinetic and functional parameters of both compounds based on established neurotoxicological models.

Parameter	Paraoxon	4-Nitrophenyl di-N-pentylphosphinate
Chemical Class	Organophosphate	Phosphinate
Primary Target Profile	Broad-spectrum (AChE, BChE, Carboxylesterases)	Selective (Neuropathy Target Esterase - NTE)
NTE Interaction	Resistant (Used to isolate NTE activity)	Highly Sensitive (Potent NTE inhibitor)
Inhibitory Potency (IC50)	Low nanomolar for sensitive esterases	Low nanomolar for NTE
Structural Driver	Diethyl phosphate reactivity	Hydrophobic di-n-pentyl steric alignment
Reversibility	Covalent, but shows spontaneous reactivation in some isoforms	Covalent, stable phosphinylation
Assay Role	Background subtraction / Pre-inhibition	Specific target validation / Active site probing

Experimental Workflow: Differential Esterase Sensitivity Assay

To ensure trustworthiness and reproducibility, the following protocol represents a self-validating system. By sequentially applying Paraoxon and a specific inhibitor (like 4-Nitrophenyl di-N-pentylphosphinate or Mipafox), the assay internally controls for total vs. specific esterase activity.

Step-by-Step Methodology

Phase 1: Sample Preparation and Baseline Measurement

• Homogenization: Prepare tissue homogenates (e.g., brain or spinal cord) in 50 mM Tris-HCl buffer (pH 8.0) containing 0.2 mM EDTA.

• Total Activity Baseline: Incubate a 50 µL aliquot of the homogenate with a generic esterase substrate, such as Phenyl Valerate (PV), to establish total baseline esterase activity.

Phase 2: Paraoxon Pre-Inhibition (Background Clearing) 3. Inhibitor Addition: Add Paraoxon to the homogenate to achieve a final concentration of 40 µM. 4. Incubation: Incubate at 37°C for 20 minutes. Mechanistic note: This step covalently phosphorylates and inactivates all Paraoxon-sensitive esterases, leaving only Paraoxon-resistant esterases (including NTE) active[4].

Phase 3: Specific Target Inhibition 5. Differential Splitting: Divide the Paraoxon-treated sample into two parallel aliquots (A and B). 6. Control (Aliquot A): Add vehicle buffer. This measures total Paraoxon-resistant activity. 7. Target Probing (Aliquot B): Add 4-Nitrophenyl di-N-pentylphosphinate (or standard Mipafox) to a final concentration of 50 µM. Incubate for an additional 20 minutes. Mechanistic note: This selectively phosphinylates NTE[3].

Phase 4: Substrate Hydrolysis and Quantification 8. Substrate Addition: Add Phenyl Valerate to both aliquots and incubate for 15 minutes. 9. Colorimetric Development: Stop the reaction with SDS/4-aminoantipyrine and add potassium ferricyanide to develop the color of the liberated phenol. 10. Validation: Read absorbance at 510 nm. The specific NTE activity is calculated as the difference in absorbance between Aliquot A (Paraoxon-resistant) and Aliquot B (Paraoxon + Phosphinate-resistant).

Pathway Visualization: Esterase Differentiation Logic

The following diagram illustrates the logical flow and causality of the differential assay, demonstrating how sequential inhibitor application isolates the target enzyme.

Sequential logic of the differential esterase sensitivity assay using Paraoxon and targeted phosphinates.

Conclusion

The architectural differences between Paraoxon and 4-Nitrophenyl di-N-pentylphosphinate dictate their distinct roles in esterase profiling. Paraoxon serves as an indispensable tool for eliminating background carboxylesterase activity due to its broad reactivity and the inherent resistance of NTE[2]. Conversely, 4-Nitrophenyl di-N-pentylphosphinate leverages precise steric interactions via its di-n-pentyl chains to act as a highly selective probe for NTE and related specific esterase bands[3]. By combining these two agents in a sequential subtraction assay, researchers can achieve highly reliable, self-validating quantification of specific neurotoxicological targets.

References

• Inhibition with Spontaneous Reactivation of Carboxyl Esterases by Organophosphorus Compounds: Paraoxon as a Model. Chemical Research in Toxicology - ACS Publications. Available at:[Link]

• Sensitivity and selectivity of compounds interacting with neuropathy target esterase. Further structure-activity studies. PubMed - NIH. Available at:[Link]

• Paraoxon Reversibly Inhibits Neurotoxic Esterase. CDC Stacks. Available at:[Link]

• Cholinesterase and phenyl valerate-esterase activities sensitive to organophosphorus compounds in membranes of chicken brain. ResearchGate. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sensitivity and selectivity of compounds interacting with neuropathy target esterase. Further structure-activity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. stacks.cdc.gov [stacks.cdc.gov]

Efficacy of 4-Nitrophenyl di-N-pentylphosphinate vs. PMSF in Brain Tissue Homogenates: A Methodological and Mechanistic Guide

For researchers investigating Neuropathy Target Esterase (NTE) and Organophosphorus-Compound-Induced Delayed Neurotoxicity (OPIDN), selecting the appropriate active-site inhibitor is a critical experimental decision. Both 4-Nitrophenyl di-N-pentylphosphinate and Phenylmethylsulfonyl fluoride (PMSF) are foundational tools used to probe the biochemical mechanisms of axonal degeneration.

This guide provides an authoritative comparison of their efficacy, kinetic profiles, and practical applications in brain tissue homogenate assays, equipping drug development professionals with the data needed to optimize neurotoxicological screening.

Mechanistic Framework: The "Aging" Paradigm

To understand the utility of these inhibitors, one must first understand the causality of OPIDN. When a neuropathic organophosphate (OP), such as diisopropyl phosphorofluoridate (DFP) or mipafox, binds to the active-site serine of NTE, it undergoes a secondary biochemical reaction known as "aging" [1]. Aging involves the loss of a secondary leaving group from the OP moiety, leaving a permanent, negatively charged organophosphyl group covalently tethered to the enzyme[1]. This irreversible modification initiates a cascade leading to distal axonal degeneration.

Conversely, both PMSF and 4-Nitrophenyl di-N-pentylphosphinate inhibit NTE by sulfonylation and phosphinylation, respectively, but they do not undergo the aging process [1]. Because they form stable, non-aging covalent bonds, they are not neuropathic themselves[1].

This unique biochemical property leads to a dual modulatory role:

• Protection: If administered before a neuropathic OP, they occupy the active site, preventing the OP from binding and aging, thereby conferring complete protection against OPIDN[2].

• Promotion: Paradoxically, if administered after a neuropathic OP has already initiated aging, both compounds exacerbate or "promote" the clinical severity of the neurotoxicity[2].

Fig 1: Mechanistic divergence at the NTE active site: Aging vs. Non-Aging inhibition pathways.

Comparative Efficacy and Specificity

While both compounds serve as non-aging inhibitors, their performance in highly complex matrices like brain tissue homogenates differs significantly.

PMSF is a broad-spectrum serine protease and esterase inhibitor. While it effectively inhibits NTE, it is notoriously unstable in aqueous solutions, suffering from rapid hydrolysis[3]. This short half-life requires precise timing during in vitro assays and often necessitates higher concentrations to achieve the >70-80% NTE inhibition threshold required to study OPIDN dynamics[3].

4-Nitrophenyl di-N-pentylphosphinate , synthesized specifically as a structural analog to neuropathic OPs, offers superior precision[1]. It is a highly potent and stable inhibitor of NTE[2]. In hen brain homogenates, it demonstrates an I50 of approximately 0.2 µM for NTE, while requiring >2 mM to affect Acetylcholinesterase (AChE), showcasing exceptional target specificity[2]. Furthermore, in vitro assays demonstrate that this phosphinate can achieve up to 98% inhibition of the specific band-1 polypeptide associated with neurotoxic esterase activity[3].

Quantitative Performance Comparison

Parameter	PMSF (Phenylmethylsulfonyl fluoride)	4-Nitrophenyl di-N-pentylphosphinate
Chemical Class	Sulfonyl fluoride	Phosphinate ester
Primary Target	Broad-spectrum serine proteases/esterases	Neuropathy Target Esterase (NTE)
NTE Inhibition Potency	Moderate (Requires higher µM concentrations)	Highly Potent (I50 ~ 0.2 µM)[2]
AChE Cross-Reactivity	Low	Negligible (I50 > 2 mM)[2]
Aqueous Stability	Low (Rapid hydrolysis, short half-life)[3]	High (Stable in standard assay buffers)
OPIDN Modulation	Protector (Pre-dose) / Promoter (Post-dose)[3]	Protector (Pre-dose) / Promoter (Post-dose)[2]
Target Polypeptide Inhibition	Variable based on assay timing	>98% in vitro (Band-1 polypeptide)[3]

Bench-to-Assay: Self-Validating Experimental Protocols

To accurately measure the efficacy of these inhibitors, assays must isolate NTE activity from the background noise of other esterases present in the brain. The adult hen is the internationally recognized gold-standard model for these assays, as their NTE expression and clinical OPIDN responses perfectly mirror human pathology[1].

The following protocol utilizes a differential blockade strategy . Because NTE is resistant to paraoxon (a potent AChE inhibitor) but sensitive to mipafox, we can use paraoxon to silence background esterases, creating a self-validating system where only true NTE activity is measured[1].

Fig 2: Self-validating experimental workflow for differential NTE inhibition in brain homogenates.

Phase 1: Tissue Preparation

• Harvesting: Rapidly excise the whole brain from an adult hen model following humane euthanasia.

• Homogenization: Homogenize the tissue in 50 mM Tris-HCl buffer (pH 8.0) containing 1 mM EDTA to a final concentration of 10% (w/v). Keep samples on ice to prevent endogenous protease degradation.

• Centrifugation: Centrifuge at 10,000 × g for 15 minutes at 4°C to clear cellular debris. The resulting supernatant (or isolated membrane fractions) contains the active NTE[3].

Phase 2: Differential Inhibition Assay

Causality Note: This step ensures that the cleavage of the reporter substrate is exclusively mediated by NTE, validating the specificity of the test inhibitor.

• Background Silencing: Aliquot the homogenate and pre-incubate with 40 µM Paraoxon for 20 minutes at 37°C. This eliminates AChE and other non-target serine hydrolases[1].

• Test Inhibitor Incubation:

  • Group A (Control): Add vehicle solvent.

  • Group B (PMSF): Add PMSF (e.g., 100 µM). Note: PMSF must be prepared freshly in anhydrous isopropanol immediately before use due to its aqueous instability.

  • Group C (Phosphinate): Add 4-Nitrophenyl di-N-pentylphosphinate (e.g., 1 µM).

  • Incubate all groups for 20 minutes at 37°C.

• Substrate Introduction: Add the colorimetric substrate Phenyl Valerate (1.5 mM final concentration) and incubate for exactly 15 minutes.

• Termination & Measurement: Stop the reaction by adding a 1% SDS solution containing 4-aminoantipyrine and potassium ferricyanide. This reacts with the liberated phenol to form a red chromophore.

• Quantification: Measure absorbance at 510 nm. The difference in absorbance between Group A and Groups B/C represents the specific efficacy of the inhibitor against NTE.

Conclusion & Application Insights

For routine protease inhibition during protein purification, PMSF remains a cost-effective, albeit unstable, standard. However, for rigorous neurotoxicological studies, drug screening, and mechanistic mapping of OPIDN, 4-Nitrophenyl di-N-pentylphosphinate is vastly superior. Its near-absolute specificity for NTE over AChE[2], combined with its stability in aqueous homogenates, eliminates the kinetic artifacts commonly associated with PMSF[3]. By integrating this phosphinate into differential blockade assays, researchers can achieve highly reproducible, self-validating data regarding axonal degeneration pathways.

References

• PubMed (NIH): Prophylaxis against and promotion of organophosphate-induced delayed neuropathy by phenyl di-n-pentylphosphinate.
• ResearchGate: Cholinesterase and phenyl valerate-esterase activities sensitive to organophosphorus compounds in membranes of chicken brain.
• PMC (NIH): Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN).

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Prophylaxis against and promotion of organophosphate-induced delayed neuropathy by phenyl di-n-pentylphosphinate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Comparative IC50 values of 4-Nitrophenyl di-N-pentylphosphinate across different esterase components

Executive Briefing For researchers investigating organophosphorus (OP) toxicity and neurodegenerative pathways, differentiating esterase targets in complex tissue lysates is a persistent challenge. 4-Nitrophenyl di-N-pentylphosphinate (4-NPDPP) has emerged as a critical biochemical probe in this space. Unlike broad-spectrum inhibitors, 4-NPDPP exhibits extreme selectivity for Neuropathy Target Esterase (NTE / PNPLA6) while sparing Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE).

As an Application Scientist, I designed this guide to objectively compare the IC50 profile of 4-NPDPP across key esterase components, explain the structural causality behind its selectivity, and provide a self-validating experimental workflow for its use in OP-induced delayed neurotoxicity (OPIDN) research.

Mechanistic Causality: The Structural Logic of Selectivity

To understand the comparative IC50 values of 4-NPDPP, we must first examine the causality of its molecular design.

1. The Affinity Driver (Di-N-pentyl chains) NTE (PNPLA6) functions physiologically as a phospholipase B, meaning its hydrophobic active-site pocket is evolutionarily optimized to accommodate the long aliphatic tails of phosphatidylcholine ([1]). The twin pentyl chains of 4-NPDPP perfectly mimic these lipid tails, anchoring the probe deep into NTE's catalytic site. Conversely, AChE features a narrow active-site gorge optimized for the tiny acetyl group of acetylcholine. The bulky pentyl chains of 4-NPDPP sterically clash with the AChE gorge, rendering its inhibitory potential negligible.

2. The Kinetic Driver (4-Nitrophenyl leaving group) The electron-withdrawing nitro group lowers the pKa of the leaving phenol. This significantly accelerates the nucleophilic attack by the catalytic serine of NTE, maximizing the bimolecular rate constant ( ki​ ) and driving the IC50 down into the low nanomolar range.

3. The Protection Mechanism (Phosphinate Core) Neuropathic OPs (like DFP or Mipafox) inhibit NTE and subsequently undergo "aging"—a spontaneous dealkylation that leaves a negatively charged phosphoryl group bound to the enzyme, triggering the toxic gain-of-function cascade known as OPIDN ([1]). Because 4-NPDPP is a phosphinate, it features two highly stable phosphorus-carbon (P-C) bonds. It cannot undergo the dealkylation required for aging ([2]). By stably occupying the active site without aging, 4-NPDPP sterically blocks neuropathic OPs, acting as a powerful protective agent against axonal degeneration.

Pathway Visualization

Mechanistic divergence: Neuropathic OPs vs. Protective Phosphinates on NTE.

Comparative IC50 Profiling

Because OP inhibition is irreversible and time-dependent, IC50 values must be standardized to a specific incubation time (typically 20 minutes) to ensure reproducibility ([3]). Electrophoretic studies using tritiated probes confirm that phosphinates selectively block the active-site subunit of NTE (Band-1) while leaving other esterases (Band-2) largely unaffected ([4]).

Esterase Target	Representative IC50 (20 min)	Relative Affinity	Structural Causality for Affinity
NTE (PNPLA6)	5 – 15 nM	Ultra-High	Di-n-pentyl chains perfectly mimic endogenous lipid substrates.
AChE	> 100,000 nM	Negligible	Bulky pentyl chains sterically clash with narrow active-site gorge.
BChE	> 100,000 nM	Negligible	Exceeds volume tolerance of the acyl-binding pocket.
CES1 / CES2	> 50,000 nM	Low	Poor geometric fit for dual-alkyl phosphinate structures.

Self-Validating Experimental Workflow: Differential IC50 Determination

To accurately measure the IC50 of 4-NPDPP against NTE in crude tissue (e.g., hen brain or SH-SY5Y cells), you cannot simply add the probe and measure total esterase activity. Brain tissue contains dozens of esterases that hydrolyze the reporter substrate, Phenyl Valerate (PV).

The following protocol utilizes a self-validating differential inhibition system to mathematically isolate true NTE activity from background noise ([5]).

Phase 1: Tissue Preparation & System Suitability

• Homogenization : Homogenize tissue in 50 mM Tris-HCl buffer (pH 8.0).

  • Causality: Tris buffer maintains the optimal pH for serine hydrolase activity without introducing competing nucleophiles that could degrade the OP probe.

• System Suitability Check : Run a baseline PV hydrolysis assay on the raw lysate. An absorbance >0.6 at 510 nm confirms that active esterases have survived the extraction process.

Phase 2: The Self-Validating Control Matrix

Set up three parallel control tubes to validate the isolation of NTE:

• Control A (Total Activity) : Lysate + Buffer.

• Control B (Paraoxon Background) : Lysate + 40 µM Paraoxon (Incubate 20 min).

  • Causality: Paraoxon irreversibly inhibits AChE, BChE, and sensitive carboxylesterases, clearing the "noise" so only Paraoxon-resistant PVases remain ([6]).

• Control C (NTE Validation) : Lysate + 40 µM Paraoxon + 50 µM Mipafox.

  • Validation Check: True NTE activity is strictly defined as the mathematical difference between Control B and Control C. If this delta is negligible, the assay is invalid , indicating either degraded NTE or compromised Mipafox.

Phase 3: 4-NPDPP IC50 Profiling

• Probe Incubation : Incubate the Paraoxon-treated lysate (the Control B setup) with serial dilutions of 4-NPDPP (0.1 nM to 100 µM) for exactly 20 minutes at 37°C.

• Substrate Addition : Add Phenyl Valerate substrate and incubate for exactly 15 minutes.

• Termination & Detection : Stop the reaction with an SDS/4-aminoantipyrine solution, and develop the color complex using potassium ferricyanide.

• Analysis : Read absorbance at 510 nm. Plot the fractional inhibition strictly against the validated NTE activity window (Control B minus Control C) to generate a highly accurate, artifact-free IC50 curve.

References

• Richardson, J. R., et al. (2020). "Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN)." National Center for Biotechnology Information (NCBI) / PMC. URL:[Link]

• Williams, D. G., & Johnson, M. K. (1981). "Gel-electrophoretic identification of hen brain neurotoxic esterase, labelled with tritiated di-isopropyl phosphorofluoridate." Biochemical Journal / PMC. URL:[Link]

• Johnson, M. K., Bird, I., & Meredith, C. (1988). "Phenyl di-n-pentylphosphinate: a convenient reactivatible inhibitor for studies on neuropathy target esterase (NTE) and protection against organophosphate-induced delayed polyneuropathy." Toxicology Letters / PubMed. URL: [Link]

• Fernandes, L., et al. (2022). "In vitro study of the neuropathic potential of the organophosphorus compounds trichlorfon and acephate." NeuroToxicology / ResearchGate. URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Information on EC 3.1.1.5 - lysophospholipase - BRENDA Enzyme Database [brenda-enzymes.info]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Validating 4-Nitrophenyl di-N-pentylphosphinate specificity using knockout animal models

Validating 4-Nitrophenyl di-N-pentylphosphinate Specificity: A Comparative Guide Using PNPLA6 Knockout Models

As a Senior Application Scientist, navigating the complex landscape of serine hydrolase inhibitors requires moving beyond basic binding affinity. To truly understand an inhibitor's therapeutic or diagnostic utility, we must validate its specificity within the physiological context of the living nervous system.

This guide provides an authoritative, comparative analysis of 4-Nitrophenyl di-N-pentylphosphinate (NPP)—a highly specialized activity-based probe and inhibitor—against traditional alternatives. Furthermore, it details a self-validating experimental framework using conditional knockout (cKO) animal models to definitively prove target specificity.

Mechanistic Grounding: PNPLA6 and the Phosphinate Advantage

The primary target of 4-Nitrophenyl di-N-pentylphosphinate is Neuropathy Target Esterase (NTE) , genetically designated as PNPLA6 [1][2]. PNPLA6 is an integral endoplasmic reticulum membrane protein that functions as a phospholipase B, sequentially deacylating phosphatidylcholine (PC) to lysophosphatidylcholine (LPC) to maintain axonal membrane homeostasis[1][3].

The Causality of Probe Design: Historically, studying PNPLA6 has been hindered by the fact that traditional organophosphates (OPs) like Mipafox or DFP not only inhibit the enzyme but also trigger Organophosphate-Induced Delayed Neurotoxicity (OPIDN)[1][2]. This occurs because neuropathic OPs undergo "aging"—the spontaneous loss of an alkyl group that leaves a negatively charged phosphoryl adduct on the enzyme's active-site serine, triggering a toxic gain-of-function and subsequent axonal degeneration[1][4].

4-Nitrophenyl di-N-pentylphosphinate solves this problem through its chemical structure. As a phosphinate ester, its pentyl groups are bonded directly to the phosphorus atom via highly stable carbon-phosphorus (C-P) bonds[1]. Because these bonds cannot be cleaved, the inhibitor cannot "age" [1][5]. It covalently occupies the active site, effectively neutralizing the enzyme and actually protecting the axon from neuropathic OPs without inducing OPIDN itself[5][6].

Fig 1. PNPLA6 phospholipid hydrolysis and covalent inhibition by phosphinate esters.

Comparative Analysis of Esterase Inhibitors

To isolate PNPLA6 activity in complex tissue homogenates, researchers must navigate a high background of off-target serine hydrolases (such as Acetylcholinesterase [AChE] and Butyrylcholinesterase [BChE]). The table below objectively compares NPP against standard field alternatives[5][7][8].

Compound	Chemical Class	Primary Target	PNPLA6 (NTE) Inhibition	AChE Inhibition	Induces OPIDN? (Neuropathic)
4-Nitrophenyl di-N-pentylphosphinate	Phosphinate ester	PNPLA6	High (Protective)	Low	No (Cannot undergo aging)
Mipafox	Phosphorodiamidofluoridate	PNPLA6	High	Moderate	Yes (Ages rapidly)
Paraoxon	Organophosphate	AChE / BChE	Low (Resistant)	Very High	No (Causes acute cholinergic toxicity)
PMSF	Sulfonyl fluoride	Serine proteases	Moderate	Low	Context-dependent (Protects or Promotes)

Data Interpretation: Paraoxon is utilized not as a probe for PNPLA6, but as a masking agent. Because PNPLA6 is inherently paraoxon-resistant, pre-incubating tissue with Paraoxon silences background AChE/BChE activity, allowing for the precise measurement of PNPLA6 via NPP or Mipafox[7][8].

The Self-Validating cKO Model System

Chemical inhibition assays are inherently vulnerable to off-target artifacts. The gold standard for validating the absolute specificity of 4-Nitrophenyl di-N-pentylphosphinate requires genetic ablation of the target.

The Challenge: Global Pnpla6 knockout is embryonic lethal around day 9 due to failed placental vasculogenesis, making adult neurochemical analysis impossible[9][10]. The Solution: We employ a conditional knockout (cKO) model. By utilizing Nestin-Cre:NTEfl/fl mice, PNPLA6 deletion is strictly localized to neural tissue, allowing the animal to survive into adulthood[2][11].

By comparing the inhibitory profile of NPP in Wild-Type (WT) versus cKO brain homogenates, we create a self-validating logical loop : If NPP is perfectly specific to PNPLA6, its measurable inhibitory effect will completely vanish in the cKO background, proving it does not cross-react with other residual esterases.

Fig 2. Workflow for inhibitor specificity validation using Nestin-Cre cKO mice.

Experimental Protocol: Differential Inhibition Assay

This step-by-step methodology details the validation of NPP specificity using the artificial substrate Phenyl valerate (PV)[4][8].

Step 1: Model Generation & Tissue Collection

• Utilize adult (8-12 weeks) Nestin-Cre:NTEfl/fl mice (cKO) and NTEfl/fl littermates (WT)[11].

• Euthanize subjects via approved protocols, rapidly dissect whole brains, and snap-freeze in liquid nitrogen to preserve enzymatic integrity.

Step 2: Homogenization

• Homogenize brain tissue in ice-cold 50 mM Tris-HCl buffer (pH 8.0) containing 1 mM EDTA (10% w/v).

• Centrifuge at 10,000 x g for 15 minutes at 4°C to clear cellular debris. Retain the supernatant (particulate fraction).

Step 3: Differential Pre-incubation (The Self-Validating Step) Divide both WT and cKO homogenates into three distinct aliquots:

• Aliquot A (Total Esterase): Buffer only.

• Aliquot B (Paraoxon-resistant): Add 40 µM Paraoxon. Incubate at 37°C for 30 minutes. (This eliminates AChE/BChE background)[7][8].

• Aliquot C (Test Probe): Add 40 µM Paraoxon + varying concentrations (10 nM - 10 µM) of 4-Nitrophenyl di-N-pentylphosphinate. Incubate at 37°C for 30 minutes.

Step 4: Substrate Hydrolysis

• Add Phenyl valerate (PV) substrate (dispersed in 0.03% Triton X-100) to all aliquots[4].

• Incubate for exactly 15 minutes at 37°C.

Step 5: Colorimetric Development & Quantification

• Terminate the reaction by adding a 1% SDS solution containing 0.025% 4-aminoantipyrine.

• Add 0.4% potassium ferricyanide. The liberated phenol from PV hydrolysis reacts to form a red chromophore.

• Quantify absorbance at 510 nm using a spectrophotometer.

Causality & Data Interpretation: True PNPLA6 activity is mathematically defined as the PV hydrolysis present in Aliquot B minus the hydrolysis in Aliquot C.

• In WT mice , Aliquot C will show a sharp, dose-dependent decrease in absorbance, confirming NPP's potency.

• In cKO mice , the Paraoxon-resistant signal (Aliquot B) will already be basally low. Crucially, Aliquot C will show no further reduction in absorbance, definitively proving that 4-Nitrophenyl di-N-pentylphosphinate does not inhibit any non-PNPLA6 esterases[8][11].

References[1] Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN) - SciSpace / PMC -https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7386762/[5] Neuropathy target esterase: rates of turnover in vivo following covalent inhibition with phenyl di-n-pentylphosphinate - PubMed -https://pubmed.ncbi.nlm.nih.gov/2829392/[7] Cholinesterase and phenyl valerate-esterase activities sensitive to organophosphorus compounds in membranes of chicken brain - ResearchGate - https://www.researchgate.net/publication/16082404[11] Neuropathy Target Esterase Is Required for Adult Vertebrate Axon Maintenance - Journal of Neuroscience -https://www.jneurosci.org/content/29/37/11530[8] Evidence that mouse brain neuropathy target esterase is a lysophospholipase - PNAS -https://www.pnas.org/doi/10.1073/pnas.0605445103[9] Disease-Associated PNPLA6 Mutations Maintain Partial Functions When Analyzed in Drosophila - Frontiers in Molecular Neuroscience -https://www.frontiersin.org/articles/10.3389/fnmol.2021.747002/full[4] Neuropathy target esterase - PMC (NIH) -https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1220479/[10] Pnpla6 Targeted Allele Detail MGI Mouse (MGI:2655812) - Mouse Genome Informatics (JAX) -https://www.informatics.jax.org/allele/MGI:2655812

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Safety & Regulatory Compliance

PART 1: Immediate Safety and Personal Protective Equipment (PPE)

An In-Depth Guide to the Proper Disposal of 4-Nitrophenyl di-N-pentylphosphinate

For laboratory professionals engaged in research, discovery, and drug development, the responsible management of chemical waste is paramount to ensuring a safe and compliant operational environment. 4-Nitrophenyl di-N-pentylphosphinate, an organophosphorus compound, requires meticulous handling and disposal due to its potential hazards. This guide provides a comprehensive, step-by-step protocol for its safe management, grounded in established safety principles for related chemical classes.

Before handling 4-Nitrophenyl di-N-pentylphosphinate for disposal, it is crucial to establish a secure working environment and utilize appropriate personal protective equipment to prevent exposure. Organophosphorus compounds can be toxic and may inhibit the enzyme acetylcholinesterase, while nitrophenols can be harmful if ingested, inhaled, or absorbed through the skin.[2]

Essential Personal Protective Equipment:

PPE Item	Specification	Purpose
Gloves	Chemical-resistant nitrile or neoprene gloves.[3]	To prevent skin contact.
Eye Protection	Safety glasses with side shields or chemical splash goggles.[4]	To protect eyes from splashes.
Lab Coat	Standard laboratory coat, fully buttoned.[4]	To protect clothing and skin.
Respiratory Protection	Work should be conducted in a certified chemical fume hood.[4]	To avoid inhalation of any dust or vapors.

An emergency eyewash station and safety shower must be readily accessible in the work area.[4]

PART 2: Spill Management and Emergency Procedures

In the event of a spill, immediate and decisive action is necessary to contain the material and mitigate exposure risks.

Spill Containment and Clean-up:

• Evacuate and Ventilate: Immediately clear the area of all personnel and ensure the space is well-ventilated, preferably within a chemical fume hood.[1]

• Containment: Use an inert absorbent material, such as vermiculite, sand, or diatomite, to contain the spill.[1][5] Do not use combustible materials like paper towels.

• Collection: Carefully sweep or scoop the absorbed material into a designated, clearly labeled hazardous waste container.[1][6]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[1]

PART 3: Step-by-Step Disposal Protocol

The primary and most recommended method for the disposal of 4-Nitrophenyl di-N-pentylphosphinate is through a licensed and approved hazardous waste disposal service.[7] However, for laboratories equipped to handle chemical transformations of hazardous waste, a chemical neutralization step via hydrolysis can be performed to reduce its reactivity prior to collection.[7] This process involves the cleavage of the phosphinate ester bond to yield 4-nitrophenol and di-N-pentylphosphinic acid.

Workflow for Disposal of 4-Nitrophenyl di-N-pentylphosphinate

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Personal protective equipment for handling 4-Nitrophenyl di-N-pentylphosphinate

A Strategic Guide to the Safe Handling of 4-Nitrophenyl di-N-pentylphosphinate

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, immediate safety and logistical information for handling 4-Nitrophenyl di-N-pentylphosphinate, a compound for which specific safety data may not be readily available. By analyzing its structural components—an organophosphorus core, a nitrophenyl group, and pentyl chains—we can infer its potential hazards and establish a robust framework for its safe manipulation and disposal. This document is designed to be your preferred source for laboratory safety and chemical handling, building deep trust by providing value beyond the product itself.

Hazard Analysis: Understanding the Inherent Risks

Given the absence of a specific Safety Data Sheet (SDS) for 4-Nitrophenyl di-N-pentylphosphinate, a conservative approach to risk assessment is paramount. The molecule's structure suggests a combination of hazards associated with organophosphorus compounds and nitrophenyl-containing substances.

Key Structural Features and Associated Hazards:

• Organophosphorus Core: Organophosphorus compounds are a class of chemicals known for their potential neurotoxicity. They can act as acetylcholinesterase inhibitors, disrupting nerve impulses. Exposure can occur through inhalation, ingestion, or dermal absorption.[1]

• 4-Nitrophenyl Group: The presence of a 4-nitrophenyl group can contribute to the overall toxicity of the molecule and may cause skin and eye irritation or more severe damage.[2][3] Safety data for compounds like 4-Nitrophenyl phosphate disodium salt and Bis(4-nitrophenyl) phosphate indicate hazards such as skin irritation, serious eye damage, and potential for organ damage through prolonged or repeated exposure.[2][3]

• Di-N-pentyl Chains: The long alkyl chains may influence the compound's physical properties, such as its solubility and potential for skin penetration.

Based on these structural analogs, we must assume that 4-Nitrophenyl di-N-pentylphosphinate is a hazardous substance. The following table summarizes the anticipated hazards.

Hazard Category	Anticipated Risk	Rationale
Acute Toxicity (Oral)	High	Organophosphorus compounds can be highly toxic if ingested.[3]
Acute Toxicity (Dermal)	High	A primary route of exposure for organophosphates is through the skin.[4]
Acute Toxicity (Inhalation)	Moderate to High	Risk is dependent on the compound's volatility and the potential for aerosolization.
Skin Corrosion/Irritation	High	The 4-nitrophenyl group is associated with skin irritation.[2][3]
Serious Eye Damage/Irritation	High	The 4-nitrophenyl group is associated with serious eye damage.[2]
Specific Target Organ Toxicity	High	Potential for nervous system effects (acetylcholinesterase inhibition) and other organ damage.[2]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is essential to mitigate the risks associated with handling 4-Nitrophenyl di-N-pentylphosphinate. The following recommendations are based on a cautious approach, assuming a high degree of hazard.

Standard Laboratory Operations

For routine procedures such as weighing, preparing solutions, and conducting reactions in a controlled environment (e.g., a fume hood), the following PPE is mandatory:

• Hand Protection: Double-gloving with chemically resistant gloves is required.[5] The inner glove should be a thin nitrile glove, and the outer glove should be a thicker, chemical-resistant glove such as butyl rubber or Viton. It is crucial to consult a glove compatibility chart for the specific solvents being used. Always inspect gloves for any signs of degradation or perforation before use.[6]

• Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are the minimum requirement.[4] A full-face shield must be worn over the goggles when there is a significant risk of splashes or splattering.[3][7]

• Body Protection: A chemically resistant lab coat is required. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat is recommended. Long pants and closed-toe shoes are mandatory.[8]

• Respiratory Protection: All work with 4-Nitrophenyl di-N-pentylphosphinate must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2] If there is a potential for aerosol generation or if work must be performed outside of a fume hood (which should be strongly discouraged), a properly fitted respirator with organic vapor cartridges is necessary.[4][5]

Emergency Situations and Spill Cleanup

In the event of a spill or other uncontrolled release, a higher level of PPE is required to ensure the safety of response personnel.

• Hand Protection: Double-gloving with heavy-duty, chemical-resistant gloves (e.g., butyl rubber, Viton) is essential.

• Eye and Face Protection: A full-face respirator with organic vapor cartridges provides both eye and respiratory protection.

• Body Protection: A disposable, chemically resistant coverall with integrated booties should be worn over regular lab clothing.[5]

• Respiratory Protection: A full-face, air-purifying respirator with organic vapor and particulate cartridges is the minimum requirement. For large spills, a self-contained breathing apparatus (SCBA) may be necessary.[9]

Operational and Disposal Plans: A Step-by-Step Guide

A clear and well-defined operational and disposal plan is critical for the safe use of 4-Nitrophenyl di-N-pentylphosphinate.

Pre-Operational Checklist

Before beginning any work with this compound, complete the following checklist:

• Fume Hood Certification: Verify that the chemical fume hood has been certified within the last year.

• Spill Kit Availability: Ensure that a spill kit containing appropriate absorbent materials (e.g., vermiculite, sand), personal protective equipment, and waste disposal bags is readily accessible.

• Safety Data Sheets (SDS): Have the SDS for all other chemicals being used in the procedure readily available.

• Emergency Contacts: Post emergency contact information in a visible location.

• Waste Containers: Prepare clearly labeled, dedicated waste containers for solid and liquid waste contaminated with 4-Nitrophenyl di-N-pentylphosphinate.

Step-by-Step Handling Protocol

• Don PPE: Put on all required personal protective equipment as outlined in Section 2.1.

• Prepare Work Area: Set up all necessary equipment and reagents within the chemical fume hood.

• Weighing: If the compound is a solid, weigh it out in the fume hood. Use a disposable weighing boat to minimize contamination.

• Solution Preparation: If preparing a solution, add the compound to the solvent slowly and carefully to avoid splashing.

• Reaction: Conduct all reactions in a closed system or under reflux within the fume hood.

• Post-Reaction Workup: Perform all extractions, distillations, and other workup procedures within the fume hood.

• Decontamination: After the procedure is complete, decontaminate all surfaces and equipment that may have come into contact with the compound. A suitable decontamination solution would be a dilute solution of sodium hypochlorite (bleach), followed by a rinse with soap and water.[10][11]

• Doff PPE: Remove personal protective equipment in the correct order to avoid cross-contamination.

Disposal Plan

All waste contaminated with 4-Nitrophenyl di-N-pentylphosphinate must be treated as hazardous waste.

• Liquid Waste: Collect all liquid waste in a clearly labeled, sealed, and chemically resistant container. Do not mix with other waste streams unless compatibility has been confirmed.

• Solid Waste: Collect all solid waste, including contaminated gloves, weighing boats, and absorbent materials, in a clearly labeled, sealed plastic bag. This bag should then be placed in a rigid, sealed container for hazardous waste.

• Sharps Waste: Any sharps contaminated with the compound should be disposed of in a designated sharps container for hazardous chemical waste.

• Disposal Vendor: All hazardous waste must be disposed of through a licensed hazardous waste disposal vendor in accordance with local, state, and federal regulations.

Visualization of Safety Protocols

To further clarify the safety procedures, the following diagrams illustrate key decision-making processes and workflows.

Caption: PPE Selection Workflow based on Risk Assessment.

Caption: Hazardous Waste Disposal Workflow.

Conclusion: A Culture of Safety

The safe handling of novel and potentially hazardous compounds like 4-Nitrophenyl di-N-pentylphosphinate is not merely a matter of following protocols; it is about fostering a deeply ingrained culture of safety. By understanding the potential risks, implementing robust protective measures, and adhering to well-defined operational and disposal plans, we can ensure the well-being of our researchers and the integrity of our scientific endeavors. This guide serves as a foundational document, and it is incumbent upon every member of the research team to remain vigilant, informed, and committed to the principles of laboratory safety.

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• Loba Chemie. (2022, December 2). 4-NITROPHENYL PHOSPHATE DISODIUM SALT HEXAHYDRATE AR. Retrieved from [Link]

• Ho, A. M. H., & Chan, S. S. C. (2007, February 8). Emergency department personal protective equipment requirements following out‐of‐hospital chemical biological or radiological events in Australasia. Emergency Medicine Australasia, 19(1), 51-60. Retrieved from [Link]

• NextSDS. phenyl di-n-pentylphosphinate — Chemical Substance Information. Retrieved from [Link]

• NSW Health. (2024, August 2). Organophosphate/Carbamate Exposure - Management. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1975). Handbook for Pesticide Disposal by Common Chemical Methods. Retrieved from [Link]

• Kongtip, P., Nankongnab, N., Woskie, S., & Phamonphon, A. (2022, November 16). Exposure to organophosphate insecticides, inappropriate personal protective equipment use, and cognitive performance among pesticide applicators. Frontiers in Public Health, 10, 988401. Retrieved from [Link]

• World Journal of Advanced Engineering Technology and Sciences. (2025, June 12). Decontamination agents for chemical neutralization of organo-phosphorous poisonous compounds: Literature Review. Retrieved from [Link]

• Medscape. (2026, February 24). Organophosphate Toxicity Treatment & Management. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. Decontamination. Retrieved from [Link]

• University of Missouri Extension. (2000, December 1). Personal Protective Equipment for Working With Pesticides. Retrieved from [Link]

• Health.vic. (2024, December 27). Pesticide use and personal protective equipment. Retrieved from [Link]

• Fisher Scientific. (2012, June 28). SAFETY DATA SHEET. Retrieved from [Link]

• National Center for Biotechnology Information. Dipentylphenylphosphine. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. Dipentyl phthalate. PubChem Compound Database. Retrieved from [Link]

• Ataman Kimya. DI-N-PENTYL PHTHALATE. Retrieved from [Link]

• National Center for Biotechnology Information. Dinonyl phthalate. PubChem Compound Database. Retrieved from [Link]

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